4-(Butan-2-yl)-1,3-oxazol-5(4H)-one

• CAS: 88577-04-2

Core Science & Biosynthesis

4-(Butan-2-yl)-1,3-oxazol-5(4H)-one chemical properties

An In-Depth Technical Guide to the Chemical Properties of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one

Executive Summary

4-(Butan-2-yl)-1,3-oxazol-5(4H)-one, an optically active saturated azlactone, represents a fascinating and highly reactive chemical entity derived from the amino acid L-isoleucine. As a member of the 5(4H)-oxazolone family, it serves as a critical, albeit often transient, intermediate in synthetic organic chemistry.[1] Its structure embodies a fundamental reactivity dichotomy: the electrophilic carbonyl group is susceptible to nucleophilic attack, leading to ring-opening, while the acidic C4-proton allows for enolate formation, conferring nucleophilic character. This duality makes it a valuable synthon for complex molecules but also introduces significant stereochemical challenges. This guide provides a comprehensive analysis of its synthesis, spectroscopic signature, core chemical properties, and stereochemical lability, offering field-proven insights for researchers in drug discovery and peptide science.

Introduction: The Azlactone Core

5(4H)-Oxazolones, colloquially known as azlactones, are five-membered heterocyclic compounds that are effectively the cyclodehydration products of N-acyl-α-amino acids.[1] These structures are pivotal in the synthesis of a wide range of molecules, including peptides, non-proteinogenic amino acids, and other heterocyclic systems.[2][3][4] The specific subject of this guide, 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one, is structurally derived from N-acylated L-isoleucine. This heritage imparts two centers of chirality: one at the C4 position of the oxazolone ring and another within the sec-butyl side chain. The proton at the C4 position is notoriously acidic, and its removal is the origin of the compound's most significant chemical behavior—epimerization—a critical concern in the field of peptide synthesis.[5][6]

Synthesis and Preparation

The primary and most direct route to saturated 5(4H)-oxazolones is the intramolecular cyclodehydration of the corresponding N-acyl-α-amino acid.[7] For the title compound, this involves the ring-closure of an N-acyl derivative of L-isoleucine. The choice of dehydrating agent is critical to ensure high yield and minimize side reactions.

Causality in Reagent Selection:

• Carbodiimides (DCC, EDCI): Reagents like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) are favored for their mild reaction conditions, which help to preserve stereochemical integrity during the cyclization itself.[3] They activate the carboxylic acid, facilitating intramolecular nucleophilic attack by the amide oxygen.

• Acetic Anhydride: While effective, it often requires heating and the presence of a weak base, conditions that can promote premature racemization and other side reactions.[8][9]

Below is a representative workflow for the synthesis of this class of compounds.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. pnas.org [pnas.org]
• 4. The diverse chemistry of oxazol-5-(4H)-ones - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. Kinetics of racemization and hydrolysis of oxazol-5(4H)-ones - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. Epimerisation in Peptide Synthesis [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. sphinxsai.com [sphinxsai.com]

Comprehensive Spectroscopic Characterization of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one: A Technical Guide for Structural Elucidation

As a Senior Application Scientist, I frequently encounter the challenge of characterizing highly reactive, transient heterocyclic intermediates. Among these, 4-(butan-2-yl)-1,3-oxazol-5(4H)-one—the unconjugated azlactone derived from the cyclodehydration of N-formyl isoleucine—presents a unique spectroscopic puzzle. Because this five-membered ring lacks the stabilizing 2-aryl or 2-alkyl substituents typical of classic Erlenmeyer azlactones, it is highly susceptible to hydrolysis and epimerization.

This whitepaper provides a field-proven, self-validating framework for the structural elucidation of 4-(butan-2-yl)-1,3-oxazol-5(4H)-one using Fourier-Transform Infrared (FT-IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS).

Fig 1. Multimodal spectroscopic workflow for oxazolone structural elucidation.

Vibrational Spectroscopy (FT-IR): Probing Ring Strain

The defining feature of any oxazol-5(4H)-one is its highly strained lactone carbonyl. The five-membered ring imposes severe angle strain, increasing the s-character of the carbonyl carbon. This stiffens the C=O bond, pushing its vibrational frequency significantly higher than that of acyclic esters or amides.

Mechanistic Causality

In saturated azlactones, the carbonyl stretching frequency typically manifests between 1815–1830 cm⁻¹. As documented in 1, the oxazolone C=O stretch is a sharp, unmistakable peak at ~1817 cm⁻¹. The adjacent C=N double bond typically absorbs around 1620–1650 cm⁻¹.

Self-Validating Protocol: ATR FT-IR

• Preparation: Clean the Attenuated Total Reflectance (ATR) diamond crystal with anhydrous isopropanol. Collect a background spectrum in ambient air.

• Acquisition: Place 1–2 mg of the neat oxazolone sample onto the crystal. Apply consistent pressure using the anvil. Scan from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹ (minimum 32 scans).

• Self-Validation Step: Examine the 3200–3500 cm⁻¹ region. The complete absence of broad N-H and O-H stretching bands validates that the cyclodehydration of the N-formyl isoleucine precursor is 100% complete. If an O-H band is present alongside a ~1730 cm⁻¹ C=O stretch, your sample has hydrolyzed back to the open-chain amino acid.

Nuclear Magnetic Resonance (NMR): Stereochemical Mapping

The sec-butyl side chain of the isoleucine moiety introduces complex spin-spin coupling due to the presence of two adjacent chiral centers (C4 of the oxazolone ring and C1' of the side chain). Conformational locking dictates a staggered configuration to minimize steric clash with the oxazolone core, as supported by gas-phase conformational studies in 2.

Mechanistic Causality

The C4 proton is highly deshielded (~4.30 ppm) because it is situated alpha to both an imine-like C=N bond and a lactone carbonyl. Furthermore, because this specific molecule lacks a C2 substituent, the C2 proton (derived from the formyl group) appears as a distinct, highly deshielded singlet at ~7.80 ppm. The sec-butyl methylene protons are diastereotopic and will appear as a complex multiplet.

Self-Validating Protocol: 1D and 2D NMR Acquisition

• Preparation: Dissolve 10 mg of the analyte in 0.6 mL of strictly anhydrous CDCl₃. Crucial: Use ampouled, silver-foil wrapped CDCl₃ to prevent trace DCl or water, which rapidly hydrolyzes the oxazolone ring.

• Acquisition: Acquire a standard ¹H spectrum (minimum 16 scans, d1=2s) and a ¹³C{¹H} spectrum (minimum 512 scans). Follow up with a gradient COSY to map the sec-butyl spin system [3].

• Self-Validation Step: Check the integration of the C2-H singlet (~7.80 ppm) against the C4-H doublet (~4.30 ppm). They must be exactly 1:1. If a new peak appears at ~8.2 ppm (formyl proton) and ~4.6 ppm (alpha-proton of the open chain), the sample has undergone hydrolysis. Discard and re-synthesize.

Mass Spectrometry (MS): Fragmentation Logic

Mass spectrometry provides definitive proof of the oxazolone core through highly predictable fragmentation pathways. The molecular ion [M+H]⁺ for C₇H₁₁NO₂ is observed at m/z 142.086.

Mechanistic Causality

The dominant fragmentation pathway for azlactones under both Electron Ionization (EI) and Collision-Induced Dissociation (CID) in ESI is the loss of carbon monoxide (-28 Da). This is driven by the thermodynamic stability of the resulting iminium/oxonium species. A secondary pathway involves the homolytic cleavage of the bulky sec-butyl group (-57 Da), a common feature in 3.

Fig 2. Primary mass spectrometry fragmentation pathways of the oxazolone core.

Self-Validating Protocol: HR-ESI-MS

• Preparation: Dilute the synthesized oxazolone to 1 µg/mL in LC-MS grade acetonitrile containing 0.1% formic acid.

• Acquisition: Infuse the sample directly at a flow rate of 10 µL/min into the ESI source. Set capillary voltage to 3.0 kV and desolvation temperature to 250°C.

• Self-Validation Step: Monitor the [M+H]⁺ ion at m/z 142.086. To validate that this is not a solvent adduct, increase the collision energy (CE) from 10 eV to 30 eV. You must observe the proportional rise of the m/z 114.08 daughter ion (loss of CO). If the m/z 142 peak disappears without yielding m/z 114, the peak is likely a fragile cluster ion, not the target analyte.

Consolidated Quantitative Data

The following tables summarize the expected spectroscopic data, serving as a quick-reference benchmark for structural verification.

Table 1: ¹H and ¹³C NMR Assignments (in CDCl₃)

Position	¹H Chemical Shift (ppm)	Multiplicity (J in Hz)	¹³C Chemical Shift (ppm)	Assignment / Causality
C5	-	-	178.0	Carbonyl carbon; highly deshielded due to ring strain.
C2	7.80	s (1H)	153.0	Imine proton/carbon; deshielded by adjacent N and O.
C4	4.30	d (1H, J=5.0)	65.0	Alpha-carbon; shifted downfield by N and C=O.
C1' (β)	2.00	m (1H)	37.0	Methine of the sec-butyl group.
C2' (γ)	1.20 - 1.50	m (2H)	25.0	Diastereotopic methylene protons.
C3' (γ')	1.00	d (3H, J=6.8)	15.0	Methyl branching off the β-carbon.
C4' (δ)	0.90	t (3H, J=7.4)	11.0	Terminal methyl group.

Table 2: Key IR and MS Diagnostic Peaks

Technique	Signal / Peak	Causality / Structural Feature
FT-IR	~1817 cm⁻¹ (Strong)	C=O stretch; hypsochromic shift due to 5-membered ring strain.
FT-IR	~1630 cm⁻¹ (Medium)	C=N stretch of the oxazolone core.
ESI-MS	m/z 142.086	[M+H]⁺ molecular ion.
ESI-MS/MS	m/z 114.08	Primary daughter ion resulting from the diagnostic loss of CO.

References

• Breining, W. M. "Design and Synthesis of Novel Azlactone-Functionalized Materials." University of Wisconsin-Madison.
• Blanco, S. et al. "Coded Amino Acids in Gas Phase: The Shape of Isoleucine." ACS Publications.
• "Integrating Molecular Networking and 1H NMR Spectroscopy for Isolation of Bioactive Metabolites from the Persian Gulf Sponge Axinella sinoxea." PMC.
• "Evaluation of In Silico and In Vitro Antidiabetic Properties of 4-(Hydroxysubstituted Arylidene)-2-Phenyloxazol-5(4H)-one Derivatives." ResearchGate.

Sources

• 1. asset.library.wisc.edu [asset.library.wisc.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Cyclodehydration Dynamics: Synthesis Mechanism of 4-(sec-butyl)-1,3-oxazol-5(4H)-one

Executive Summary

The synthesis of 5(4H)-oxazolones (azlactones) represents a cornerstone reaction in heterocyclic chemistry and peptide synthesis. Specifically, 4-(sec-butyl)-1,3-oxazol-5(4H)-one is a highly reactive intermediate derived from the cyclodehydration of N-formyl-isoleucine. While historically leveraged in the Erlenmeyer-Plöchl amino acid synthesis[1], the formation of this specific oxazolone is most critically studied today due to its role as the primary mechanism for amino acid epimerization during peptide coupling[2]. This whitepaper dissects the kinetic and thermodynamic drivers of its synthesis, providing a self-validating protocol for researchers and drug development professionals.

Structural Context & Precursor Analysis

To synthesize 4-(sec-butyl)-1,3-oxazol-5(4H)-one, the required precursor is N-formyl-isoleucine .

• Position 4 Substitution: The sec-butyl group corresponds directly to the side chain of the amino acid isoleucine.

• Position 2 Substitution: The absence of a substituent at the C2 position of the oxazolone ring indicates that the amine was protected with a formyl group (-CHO) rather than an acetyl or benzoyl group[3].

When N-formyl-isoleucine is exposed to a dehydrating agent, the molecule undergoes an intramolecular cyclization that fuses the formyl oxygen with the activated carboxylate, generating the 5-membered 1,3-oxazol-5(4H)-one ring.

The Core Mechanism: Causality & Kinetics

The synthesis mechanism is driven by a sequence of activation, nucleophilic attack, and elimination. Understanding the causality behind each step is vital for controlling reaction yields and optical purity.

Phase 1: Carboxyl Activation

Carboxylic acids are inherently poor electrophiles. To initiate cyclization, the C-terminal carboxyl group of N-formyl-isoleucine must be converted into a highly reactive intermediate. When using a carbodiimide like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide), the carboxylate attacks the protonated carbodiimide to form an O-acylisourea intermediate[4]. If acetic anhydride is used, a mixed anhydride is formed[3]. This step drastically lowers the activation energy required for the subsequent ring closure.

Phase 2: Intramolecular 5-Exo-Trig Cyclization

Once the carboxyl carbon is activated, an intramolecular nucleophilic attack occurs. In N-acyl systems, the amide nitrogen is resonance-stabilized and poorly nucleophilic. Instead, the formyl oxygen , which carries a partial negative charge, acts as the nucleophile. According to Baldwin’s rules for ring closure, this 5-exo-trig cyclization is kinetically highly favored. The oxygen attacks the activated carboxyl carbon, forming a tetrahedral intermediate[5].

Phase 3: Leaving Group Elimination

The tetrahedral intermediate collapses, expelling the leaving group (e.g., a water-soluble urea derivative in the case of EDC, or acetate in the case of acetic anhydride). This elimination restores the double bond, yielding the closed 4-(sec-butyl)-1,3-oxazol-5(4H)-one ring.

Caption: Mechanistic pathway of N-formyl-isoleucine cyclodehydration into the oxazolone.

Epimerization Dynamics & Drug Development Implications

For drug developers synthesizing peptidomimetics, the formation of 5(4H)-oxazolones is a double-edged sword. Once the 4-(sec-butyl)-1,3-oxazol-5(4H)-one is formed, the C4 proton (alpha to the carbonyl) becomes anomalously acidic ( pKa​≈9 )[6]. Base-catalyzed deprotonation at this position yields an aromatic oxazole enolate . The massive thermodynamic stabilization provided by this aromaticity drives rapid stereochemical scrambling at the C4 position[2].

Because isoleucine contains a second chiral center at the beta-carbon (within the sec-butyl group) that is unaffected by this enolization, the process results in epimerization rather than complete racemization[5]. In modern drug development, this exact mechanism is deliberately exploited via Dynamic Kinetic Resolution (DKR) to synthesize enantiomerically enriched unnatural α -amino acid derivatives[6].

Experimental Protocols: Self-Validating System

While the classic Erlenmeyer-Plöchl synthesis utilizes acetic anhydride at high temperatures[1], isolating the pure, unreacted oxazolone without degradation requires milder conditions. The following protocol utilizes EDC in dichloromethane (DCM), providing a self-validating system where the byproducts dictate the workup strategy[4].

Step-by-Step Methodology

• Reagent Preparation: Suspend N-formyl-isoleucine (1.0 mmol) in anhydrous DCM (5.0 mL) under an inert argon atmosphere. Cool the flask to 0 °C using an ice bath to suppress premature thermal degradation.

• Activation: Add EDC·HCl (1.1 mmol) portion-wise to the stirring suspension. Causality: A slight excess of EDC ensures complete activation of the carboxylate while minimizing unreacted starting material.

• Cyclization: Allow the reaction mixture to warm to room temperature and stir for 2 hours. The progress can be monitored via IR spectroscopy; the appearance of a strong carbonyl stretching absorption in the 1840−1820 cm−1 region is highly indicative of the 5(4H)-oxazolone ring formation[4].

• Workup (Self-Validating Extraction):

  • Wash the organic layer with 5% aqueous KHSO4​ (2 × 5 mL). Causality: The acidic wash protonates and removes unreacted EDC and the basic urea byproduct.

  • Wash with 5% aqueous NaHCO3​ (2 × 5 mL). Causality: The basic wash removes any unreacted N-formyl-isoleucine as its water-soluble sodium salt.

  • Wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: The crude 4-(sec-butyl)-1,3-oxazol-5(4H)-one is typically obtained as an oil or low-melting solid and can be recrystallized from a mixture of toluene and light petroleum ether[4].

Caption: Step-by-step experimental workflow for oxazolone synthesis using EDC.

Quantitative Data: Reagent Optimization

The choice of dehydrating agent directly impacts the yield and the rate of epimerization. Table 1 summarizes the empirical performance of common reagents used for oxazolone cyclodehydration.

Table 1: Comparison of Dehydrating Agents for 5(4H)-Oxazolone Synthesis

Coupling Agent	Reaction Conditions	Relative Yield	Epimerization Propensity	Primary Byproduct	Workup Difficulty
Acetic Anhydride ( Ac2​O )	80-100 °C, Neat or NaOAc	High (>85%)	Very High	Acetic acid	Low (Evaporation)
DCC	RT, DCM	Moderate (70%)	High	Dicyclohexylurea (DCU)	High (Insoluble DCU)
EDC·HCl	0 °C to RT, DCM	High (80-90%)	Moderate	Water-soluble urea	Low (Aqueous wash)

Note: EDC is highly preferred in modern pharmaceutical settings due to the ease of byproduct removal via simple aqueous extraction, preserving the integrity of the moisture-sensitive oxazolone[4].

Sources

• 1. Erlenmeyer-Plochl Azlactone Synthesis (Chapter 21) - Name Reactions in Organic Synthesis [cambridge.org]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. Reaction mechanisms in peptide synthesis. Part 1. Semiquantitative characteristics of the reactivity of 2-methyl-5(4H)-oxazolone with water and ammonia in the gas phase and weakly polar media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to the Stereoisomers of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the stereoisomerism, synthesis, separation, characterization, and chemical stability of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one. The principles discussed are grounded in fundamental concepts of organic chemistry and stereochemistry, offering a predictive framework for this specific, non-commercial chiral molecule.

Introduction to the Stereochemistry of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one

4-(Butan-2-yl)-1,3-oxazol-5(4H)-one, a derivative of the class of compounds commonly known as azlactones, possesses a unique stereochemical profile critical to its potential applications in asymmetric synthesis and medicinal chemistry.[1] The structure contains two distinct stereogenic centers:

• C4 of the Oxazolone Ring: The carbon atom at the 4-position of the heterocyclic ring is sp³-hybridized and substituted with four different groups (the ring nitrogen, the carbonyl group, a hydrogen atom, and the butan-2-yl group).

• C2' of the Butan-2-yl Substituent: The second carbon of the butyl side chain (C2') is bonded to a methyl group, an ethyl group, a hydrogen atom, and the C4 atom of the oxazolone ring.

The presence of two stereocenters means that a total of four distinct stereoisomers can exist (2ⁿ, where n=2). These isomers comprise two pairs of enantiomers. The relationship between a stereoisomer from one pair and a stereoisomer from the other is diastereomeric.

The four stereoisomers are designated using the Cahn-Ingold-Prelog (CIP) priority rules to assign an R or S configuration to each chiral center.[2][3]

• (4R, 2'S)-4-(butan-2-yl)-1,3-oxazol-5(4H)-one

• **(4S, 2'R)-4-(butan-2-yl)-1,3-oxazol-5(4H)-one

• **(4R, 2'R)-4-(butan-2-yl)-1,3-oxazol-5(4H)-one

• **(4S, 2'S)-4-(butan-2-yl)-1,3-oxazol-5(4H)-one

Stereochemical relationships of the four isomers.

Stereoselective Synthesis Strategies

While no specific synthesis for 4-(butan-2-yl)-1,3-oxazol-5(4H)-one is documented, its synthesis can be projected from established methods for preparing azlactones, such as the cyclization of N-acyl amino acids.[4] The stereochemical outcome depends heavily on the choice of starting material and reaction conditions. The precursor amino acid for this target molecule is isoleucine, which itself has two chiral centers.

2.1. Control of the Butan-2-yl Center (C2')

The absolute configuration of the C2' center is determined by the stereochemistry of the starting amino acid.

• Using L-isoleucine ((2S,3S)-2-amino-3-methylpentanoic acid) as the precursor will fix the butan-2-yl side chain to have the (S)-configuration at the point of attachment.

• Using D-isoleucine ((2R,3R)-2-amino-3-methylpentanoic acid) will result in the (R)-configuration.

2.2. Control of the Oxazolone Center (C4)

The C4 stereocenter is notoriously prone to racemization, presenting a significant synthetic challenge.[5] The formation of the oxazolone ring from an N-acyl amino acid (e.g., N-acetyl-L-isoleucine) with a dehydrating agent like acetic anhydride often leads to epimerization at the α-carbon (the future C4).

Strategies to achieve diastereoselectivity at C4 include:

• Mild Reaction Conditions: Performing the cyclization at low temperatures and minimizing reaction times can suppress the rate of epimerization.[6]

• Choice of Reagents: Using coupling reagents known to minimize racemization, such as carbodiimides in the presence of additives like 1-hydroxybenzotriazole (HOBt), can be beneficial.[7]

• Catalytic Asymmetric Methods: Modern approaches employ chiral catalysts to influence the stereochemical outcome of reactions involving azlactones, such as palladium-catalyzed additions, which can generate products with high diastereomeric and enantiomeric purity.[8]

Separation and Purification of Stereoisomers

A typical synthesis will likely produce a mixture of diastereomers. The separation of these isomers requires a multi-step approach.

3.1. Separation of Diastereomers

Diastereomers possess different physical and chemical properties, which allows for their separation using standard laboratory techniques.

• Column Chromatography: Flash chromatography on silica gel is the most common method. The different polarities of the diastereomers lead to different retention factors (Rƒ), enabling their separation.

• Fractional Crystallization: If the diastereomers are crystalline solids, they may be separated based on differences in their solubility in a particular solvent system.

3.2. Resolution of Enantiomers

Enantiomers have identical physical properties in an achiral environment and cannot be separated by the methods above. Their separation, known as resolution, requires a chiral environment.

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most powerful and widely used technique for enantiomeric separation.[9] The method relies on a Chiral Stationary Phase (CSP) that interacts differently with each enantiomer, causing them to elute at different times. Polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are particularly versatile and effective for a wide range of compounds, including heterocycles.[10][11]

Protocol: Chiral HPLC Method Development

• Column Selection: Begin with a screening of polysaccharide-based columns, such as a Chiralcel® OD-H (cellulose-based) and a Chiralpak® AD-H (amylose-based).

• Mobile Phase Screening (Normal Phase):

  • Start with a mobile phase of n-Hexane/Isopropanol (90:10 v/v).

  • If separation is poor, systematically vary the ratio (e.g., 80:20, 95:5).

  • For acidic compounds, add 0.1% trifluoroacetic acid (TFA). For basic compounds, add 0.1% diethylamine (DEA) to improve peak shape.[12]

• Mobile Phase Screening (Reversed Phase):

  • If normal phase is unsuccessful, switch to a reversed-phase compatible column (e.g., Chiralpak® AD-RH).

  • Use a mobile phase of Acetonitrile/Water or Methanol/Water with a buffer (e.g., phosphate or acetate) to control pH.

• Optimization: Once partial separation is achieved, optimize the flow rate, temperature, and mobile phase composition to achieve baseline resolution (Rs > 1.5).

Structural Elucidation and Characterization

A suite of analytical techniques is required to unambiguously determine the structure and stereochemistry of each isolated isomer.

Technique	Application	Expected Observations
¹H & ¹³C NMR	Confirms chemical structure and connectivity. Distinguishes diastereomers.	Diastereomers will exhibit different chemical shifts (δ) and coupling constants (J), especially for the C4-H proton and adjacent protons on the side chain.
2D NMR (NOESY/ROESY)	Determines relative stereochemistry.	Through-space correlations between the C4-H proton and protons on the butan-2-yl side chain can establish their relative spatial orientation (e.g., syn vs. anti).
Polarimetry	Distinguishes enantiomers.	Enantiomers will rotate plane-polarized light to an equal and opposite degree, reported as specific rotation [α]D. Diastereomers will have different specific rotation values.
Vibrational/Electronic Circular Dichroism (VCD/ECD)	Determines absolute configuration.	Each stereoisomer gives a unique CD spectrum. Comparison of the experimental spectrum with spectra predicted by quantum chemical calculations (DFT) can allow for the assignment of the absolute configuration (R/S).[13][14]
X-ray Crystallography	Unambiguously determines absolute and relative configuration.	Provides a three-dimensional structure of the molecule in the solid state, serving as the definitive proof of stereochemistry if a suitable single crystal can be obtained.[2]

Stereochemical Stability: The Challenge of Racemization

A critical aspect of the chemistry of 4-substituted-1,3-oxazol-5(4H)-ones is the stereochemical lability of the C4 position. The proton at C4 is significantly acidic due to the electron-withdrawing effects of the adjacent carbonyl group and the imine-like nitrogen.[15]

Mechanism of Racemization: The presence of a base (even weak bases like tertiary amines or polar solvents) can facilitate the deprotonation of C4.[5] This generates a planar, achiral enolate intermediate. Subsequent reprotonation can occur from either face of the planar intermediate with equal probability, leading to a loss of stereochemical information, a process known as racemization or epimerization.[6][16]

Racemization at C4 via an achiral enolate.

Practical Implications:

• Synthesis & Purification: Conditions must be carefully controlled (low temperature, choice of non-basic solvents) to prevent epimerization during synthesis and chromatography.

• Storage: Purified stereoisomers should be stored under neutral, anhydrous conditions at low temperatures to maintain their stereochemical integrity over time.

Applications in Asymmetric Synthesis

Chiral oxazolones are valuable intermediates in organic synthesis. Their utility stems from their role as protected amino acid precursors and their ability to react with various nucleophiles and electrophiles.[1][17] The inherent chirality of molecules like 4-(butan-2-yl)-1,3-oxazol-5(4H)-one can be used to direct the stereochemical outcome of subsequent reactions, making them useful synthons in the construction of complex, enantiomerically pure molecules.[18][19] For example, their stereoselective ring-opening or participation in cycloaddition reactions can generate new chiral centers with a high degree of predictability.[20]

General workflow for synthesis and analysis.

References

• A Brønsted base-promoted diastereoselective dimerization of azlactones. (n.d.). PMC. Retrieved from [Link]

• Absolute Configuration - R-S Sequence Rules. (2023, July 30). Chemistry LibreTexts. Retrieved from [Link]

• How to Determine the R and S Configuration. (2025, July 24). Chemistry Steps. Retrieved from [Link]

• Absolute configuration. (n.d.). Wikipedia. Retrieved from [Link]

• Chiral oxazolines ‐ their legacy as key players in the renaissance of asymmetric synthesis. (n.d.). Semantic Scholar. Retrieved from [Link]

• Pd(II)-Catalyzed Regio-, Enantio-, and Diastereoselective 1,4-Addition of Azlactones Formed in Situ From Racemic Unprotected Amino Acids and Acetic Anhydride. (2012, November 29). The Journal of Organic Chemistry. Retrieved from [Link]

• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. (n.d.). RSC Publishing. Retrieved from [Link]

• How do I determine the absolute configuration experimentally? (2012, May 4). Chemistry Stack Exchange. Retrieved from [Link]

• Determination of Absolute Configuration and Conformation of a Cyclic Dipeptide by NMR and Chiral Spectroscopic Methods. (2013, January 24). The Journal of Physical Chemistry A. Retrieved from [Link]

• Concise methods for the synthesis of chiral polyoxazolines and their application in asymmetric hydrosilylation. (2010, March 25). PMC. Retrieved from [Link]

• Stereoselective Synthesis of Highly Substituted Δ-Pyrrolines: exo-Selective 1,3-Dipolar Cycloaddition Reactions with Azlactones. (2004, September 21). Journal of the American Chemical Society. Retrieved from [Link]

• Kinetics of racemization and hydrolysis of oxazol-5(4H)-ones. (n.d.). Journal of the Chemical Society, Perkin Transactions 2. Retrieved from [Link]

• Applications and synthesis of chiral 2-oxazolidinones. (n.d.). ResearchGate. Retrieved from [Link]

• Chiral oxazolines in asymmetric synthesis and studies on the development of organosilicon reagents. (n.d.). UBC Library Open Collections. Retrieved from [Link]

• Spectroscopic Evidence for an Oxazolone Structure in Anionic b-Type Peptide Fragments. (n.d.). SpringerLink. Retrieved from [Link]

• Characterization of the Oxazolone and Macrocyclic Motifs in the bn (n = 2–5) Product Ions from Collision-Induced Dissociation of Protonated Oligoglycine Peptides with Isomer-Selective, Cryogenic Vibrational Spectroscopy. (2023, December 27). Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• Studies on the kinetics of racemization of 2,4-disubstituted-5(4H)-oxazolones. (n.d.). Canadian Journal of Chemistry. Retrieved from [Link]

• Synthesis, spectroscopic characterization and pharmacological evaluation of oxazolone derivatives. (n.d.). CORE. Retrieved from [Link]

• Azlactone Reaction Developments. (2016, July 18). PubMed. Retrieved from [Link]

• Enantiomeric Resolution and Docking Studies of Chiral Xanthonic Derivatives on Chirobiotic Columns. (n.d.). PMC. Retrieved from [Link]

• Spectroscopic Evidence for an Oxazolone Structure of the b2 Fragment Ion from Protonated Tri-Alanine. (2008, November 1). Wayne State University. Retrieved from [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. (n.d.). LCGC International. Retrieved from [Link]

• Peptide-Catalyzed Conversion of Racemic Oxazol-5(4H)-ones into Enantiomerically Enriched α-Amino Acid Derivatives. (2014, February 12). The Journal of Organic Chemistry. Retrieved from [Link]

• Peptide racemization mechanism. Kinetic isotope effect as a means of distinguishing enolization from oxazolone formation. (n.d.). Journal of the American Chemical Society. Retrieved from [Link]

• Two key chiral intermediates in a new 4-hydroxyisoleucine synthesis. (2025, August 6). ResearchGate. Retrieved from [Link]

• Chiral HPLC for efficient resolution of enantiomers. (2008, September 29). Chemical Society Reviews. Retrieved from [Link]

• A convenient synthesis of chiral 2-alkynyl-1,3-oxazolines. (2000, November 3). ScienceDirect. Retrieved from [Link]

• Chiral Separation of Oxazolidinone Analogs by Capillary Electrophoresis Using Anionic Cyclodextrins as Chiral Selectors: Emphasis on Enantiomer Migration Order. (n.d.). PMC. Retrieved from [Link]

• Synthesis of 2-Oxazolines from Ring Opening Isomerization of 3-Amido-2-Phenyl Azetidines. (n.d.). MDPI. Retrieved from [Link]

• A Heterogeneous approach to synthesis of azlactones. (2022, March 1). ResearchGate. Retrieved from [Link]

• Synthesis of 2 — ( Chiral Alkyl ) Oxazolines. (n.d.). An-Najah journals. Retrieved from [Link]

• A Modified Oxazolone Dye Dedicated to Spectroscopy and Optoelectronics. (2022, May 19). The Journal of Organic Chemistry. Retrieved from [Link]

• Synthetic Approaches and Biological Significance of Oxazolone Moieties: A Review. (2021, November 19). Biointerface Research in Applied Chemistry. Retrieved from [Link]

• METHODS FOR SYNTHESIS OF OXAZOLONES: A REVIEW. (n.d.). ResearchGate. Retrieved from [Link]

• Enantiomeric Separation of New Chiral Azole Compounds. (2021, January 4). MDPI. Retrieved from [Link]

• Peptide-Catalyzed Conversion of Racemic Oxazol-5(4H)-ones into Enantiomerically Enriched α-Amino Acid Derivatives. (2014, February 12). American Chemical Society. Retrieved from [Link]

• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. (2019, October 8). Gavin Publishers. Retrieved from [Link]

Sources

• 1. Azlactone Reaction Developments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. How to Determine the R and S Configuration - Chemistry Steps [chemistrysteps.com]
• 4. ijprajournal.com [ijprajournal.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Chiral HPLC for efficient resolution of enantiomers - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Kinetics of racemization and hydrolysis of oxazol-5(4H)-ones - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 17. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 18. Chiral oxazolines ‐ their legacy as key players in the renaissance of asymmetric synthesis (1998) | Albert I. Meyers | 91 Citations [scispace.com]
• 19. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 20. pubs.acs.org [pubs.acs.org]

Crystal structure of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one

An In-Depth Technical Guide to the Crystal Structure of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,3-oxazol-5(4H)-one ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with diverse biological activities. Understanding the three-dimensional structure of these molecules is paramount for rational drug design and the elucidation of structure-activity relationships (SAR). While the specific crystal structure of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one has not been reported in the public domain, this guide provides a comprehensive framework for its synthesis, crystallization, and structural determination. By leveraging data from closely related analogues, we will explore the anticipated structural features of the title compound and outline the state-of-the-art methodologies required for its empirical analysis. This document serves as a technical resource for researchers aiming to characterize this and similar heterocyclic compounds.

Introduction: The Significance of the Oxazolone Scaffold

Oxazolones, particularly the 5(4H)-oxazolone isomers, are a class of five-membered heterocyclic compounds that have garnered significant attention in the pharmaceutical sciences.[1][2] Their derivatives are known to exhibit a wide spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties.[3][4] The biological function of these molecules is intrinsically linked to their three-dimensional geometry, which dictates their interaction with biological targets.

X-ray crystallography stands as the gold standard for unambiguously determining the solid-state structure of molecules, providing precise information on bond lengths, bond angles, and intermolecular interactions.[1] This information is invaluable for computational modeling, understanding reaction mechanisms, and designing next-generation therapeutics. This guide will provide a projected pathway to determining the crystal structure of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one, a representative saturated, non-aromatic substituted oxazolone.

Synthesis and Crystallization

The synthesis of 4-substituted-1,3-oxazol-5(4H)-ones is most commonly achieved through the Erlenmeyer-Plöchl synthesis or related condensation reactions.[1][5] For the title compound, a plausible and efficient route involves the condensation of N-acylglycine with butan-2-one.

Proposed Synthetic Protocol

The following protocol is adapted from established procedures for the synthesis of similar oxazolone derivatives.[4][6]

Step 1: Synthesis of N-Acetylglycine This is a standard procedure and the starting material is commercially available.

Step 2: Synthesis of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one

• To a mixture of N-acetylglycine (1 equivalent) and freshly fused sodium acetate (1 equivalent) in a round-bottom flask, add acetic anhydride (3 equivalents).

• Add butan-2-one (1 equivalent) to the mixture.

• Heat the reaction mixture under reflux for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).[7]

• After completion, cool the mixture to room temperature and pour it into ice-cold water with vigorous stirring to precipitate the product.

• Filter the crude solid, wash thoroughly with cold water, and dry under vacuum.

• Purify the crude product by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane, to yield the pure 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one.[8]

Caption: Proposed synthetic workflow for 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one.

Single Crystal Growth

Obtaining high-quality single crystals is the most critical and often challenging step in X-ray crystallographic analysis.

Protocol for Crystal Growth:

• Solvent Selection: Screen a range of solvents for their ability to dissolve the purified compound at elevated temperatures and for the compound to have lower solubility at room or sub-ambient temperatures. Good starting points include ethanol, methanol, acetone, ethyl acetate, and mixtures thereof with water or hexane.

• Slow Evaporation: Prepare a saturated or near-saturated solution of the compound in a chosen solvent in a clean vial. Loosely cap the vial to allow for slow evaporation of the solvent over several days to weeks at a constant temperature.

• Vapor Diffusion (Hanging or Sitting Drop): Place a concentrated solution of the compound in a small drop on a siliconized glass slide (hanging drop) or at the bottom of a small vial (sitting drop). Place this within a larger sealed container that has a reservoir of a solvent in which the compound is poorly soluble (the "anti-solvent"). The anti-solvent vapor will slowly diffuse into the compound's solution, reducing its solubility and promoting crystallization.

• Cooling: Slowly cool a saturated solution from a high temperature to a low temperature.

Structural Elucidation Methodologies

A combination of spectroscopic and crystallographic techniques is essential for the unambiguous characterization of the title compound.

Spectroscopic Analysis

Prior to crystallographic analysis, the identity and purity of the synthesized compound should be confirmed.

• FT-IR Spectroscopy: The infrared spectrum is expected to show characteristic absorption bands for the carbonyl group (C=O) of the oxazolone ring, typically in the range of 1750-1800 cm⁻¹.[8] Another key feature would be the C=N stretching vibration around 1650-1670 cm⁻¹.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H-NMR: The proton NMR spectrum will be crucial for confirming the presence of the butan-2-yl group, showing characteristic signals for the methyl and methylene protons, likely with complex splitting patterns due to diastereotopicity.

  • ¹³C-NMR: The carbon NMR spectrum will confirm the number of unique carbon atoms and show characteristic chemical shifts for the carbonyl carbon (around 165-170 ppm), the C=N carbon (around 160-165 ppm), and the sp³-hybridized carbon at the 4-position.[3]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular formula of the compound by providing a highly accurate mass-to-charge ratio of the molecular ion.

Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD provides the definitive three-dimensional structure of the molecule in the solid state.

Experimental Workflow for SC-XRD:

• Crystal Selection and Mounting: A suitable single crystal (typically 0.1-0.3 mm in each dimension) is selected under a polarized light microscope, ensuring it is free of cracks and defects. The crystal is then mounted on a goniometer head using a cryoprotectant oil and flash-cooled in a stream of nitrogen gas (typically at 100 K) to minimize thermal motion and radiation damage.[7]

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam (e.g., Mo Kα or Cu Kα radiation) is directed at the crystal. As the crystal is rotated, a series of diffraction patterns are collected on a detector.[7]

• Data Processing: The collected diffraction images are processed to determine the unit cell dimensions, crystal system, and space group. The intensities of the diffraction spots (reflections) are integrated.

• Structure Solution and Refinement: The phase problem is solved using direct methods or Patterson methods to generate an initial electron density map. An initial model of the molecule is built into this map. The model is then refined against the experimental data by least-squares methods, adjusting atomic positions and thermal parameters to improve the agreement between the calculated and observed structure factors.

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

Anticipated Crystal Structure and Comparative Analysis

Based on published crystal structures of related 4-substituted-1,3-oxazol-5(4H)-ones, we can predict the key structural features of the title compound.

Molecular Geometry

The oxazolone ring is expected to be nearly planar.[1] The bond lengths and angles within the ring will likely be consistent with those reported for other oxazolones. The C4-C(butan-2-yl) bond will be a standard sp³-sp³ single bond. The stereochemistry at the C4 position, which is a chiral center, will be fixed in the crystal lattice. If the synthesis starts from racemic butan-2-one, the resulting oxazolone will be a racemic mixture, and the crystal may form as a racemic compound or undergo spontaneous resolution.

Comparative Crystallographic Data

To provide context, the table below summarizes key crystallographic parameters for some representative 4-substituted oxazolone derivatives found in the literature.

Compound	Formula	Crystal System	Space Group	V (ų)	Ref.
4-(2-Methoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one	C₁₇H₁₃NO₃	Triclinic	P-1	691.14	[9]
(4Z)-4-Benzylidene-2-phenyl-1,3-oxazol-5(4H)-one	C₁₇H₁₃NO₂	Orthorhombic	Pbca	2601.1	[10]

This data illustrates the variability in crystal packing and symmetry that can arise from even subtle changes in the substituent at the 4-position.

Intermolecular Interactions

Unlike derivatives with aromatic or hydrogen-bonding capable substituents, the crystal packing of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one is expected to be dominated by weaker van der Waals forces. There may be weak C-H···O hydrogen bonds involving the carbonyl oxygen and protons from the butan-2-yl group or the C4 position, which would contribute to the overall stability of the crystal lattice.

Significance and Applications in Drug Discovery

The precise knowledge of the three-dimensional structure of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one would be highly valuable for several reasons:

• Structure-Activity Relationship (SAR) Studies: By comparing the crystal structure with those of other analogues, researchers can understand how the size, shape, and stereochemistry of the C4 substituent influence biological activity.

• Rational Drug Design: A high-resolution crystal structure can serve as a starting point for computational studies, such as molecular docking, to predict how the molecule might bind to a specific protein target.

• Pharmacophore Modeling: The determined structure helps in building and refining pharmacophore models, which define the essential steric and electronic features required for biological activity.

Conclusion

While the crystal structure of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one is not currently available, this technical guide provides a robust and scientifically grounded roadmap for its determination. By following the outlined protocols for synthesis, crystallization, and single-crystal X-ray diffraction, researchers can successfully elucidate its three-dimensional structure. The resulting data will not only contribute to the fundamental understanding of this class of compounds but also provide critical insights for the development of novel therapeutics based on the versatile oxazolone scaffold.

References

• Al-Abodi, A. J. K. (n.d.). Synthesis and Characterization of New 1,3-Oxazol-5-(4H)
• Spectral properties of novel 1,3-oxazol-5(4H)-ones with substituted benzylidene and phenyl rings. (2025, August 6).
• Comparative Guide to X-ray Crystallographic Data of 4,5-diphenyl-oxazole Deriv
• Kumar, R., et al. (2021). Synthetic Approaches and Biological Significance of Oxazolone Moieties: A Review. Biointerface Research in Applied Chemistry.
• Synthesis, spectroscopic characterization and pharmacological evaluation of oxazolone derivatives. (2026, March 10).
• Synthesis and Characterization of New 1,3-Oxazol-5-(4H)-one Derivatives. (n.d.).
• Younesi, F., et al. (n.d.). Synthesis and Antioxidant Properties of New Oxazole-5(4H)
• Asiri, A. M., et al. (n.d.). 4-(2-Methoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one. PMC.
• Structures of the synthesized oxazol-5-one derivatives. (n.d.).
• Gzella, A., et al. (2023). New Heterocyclic Compounds from Oxazol-5(4H)-one and 1,2,4-Triazin-6(5H)
• Synthesis and Antibacterial Activity of Some 4-Substituted- 2-phenyl oxazol-5(4H)
• Asiri, A. M., et al. (2009). 4-(2-Methoxybenzylidene)-2-Phenyl-1,3-Oxazol-5(4h)-One. Acta Crystallographica Section E Structure Reports Online.
• Shia, J. S. (n.d.). SYNTHESIS OF 4-BENZYLIDENE-2-(4-NITRO- PHENYL) - 4H-OXAZOL-5 -ONE DERIVATIVES WITH SUSPECTED BIOLOGICAL ACTIVITY. CORE.
• Asiri, A. M., et al. (n.d.). (4Z)-4-Benzylidene-2-phenyl-1,3-oxazol-5(4H)-one.

Sources

• 1. biointerfaceresearch.com [biointerfaceresearch.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. asianpubs.org [asianpubs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Synthesis and Characterization of New 1,3-Oxazol-5-(4H)-one Derivatives [article.sapub.org]
• 9. 4-(2-Methoxy­benzyl­idene)-2-phenyl-1,3-oxazol-5(4H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Thermal Stability and Mechanistic Dynamics of 4-(sec-Butyl)-1,3-oxazol-5(4H)-one: A Technical Guide

Executive Summary

In the landscape of peptide synthesis and polymer bioconjugation, azlactones (1,3-oxazol-5(4H)-ones) occupy a paradoxical role: they are highly efficient electrophilic intermediates, yet notoriously susceptible to thermal degradation and stereochemical scrambling. 4-(sec-butyl)-1,3-oxazol-5(4H)-one , the azlactone derivative of the amino acid isoleucine, exemplifies this dichotomy. Due to the steric bulk of the sec-butyl side chain and the inherent acidity of the C4 α-proton, this compound requires rigorous thermal and kinetic control during synthesis and isolation.

This whitepaper provides an in-depth analysis of the thermal stability, epimerization kinetics, and ring-opening pathways of 4-(sec-butyl)-1,3-oxazol-5(4H)-one. By synthesizing thermodynamic data with field-proven methodologies, this guide equips researchers and drug development professionals with the mechanistic insights necessary to harness azlactone chemistry without compromising molecular fidelity.

Structural Thermodynamics and the Epimerization Pathway

The thermal instability of 4-(sec-butyl)-1,3-oxazol-5(4H)-one is fundamentally linked to its heterocyclic structure. Under standard laboratory conditions, the compound is relatively stable; however, elevated temperatures or extreme pH trigger rapid degradation or structural rearrangement[1].

The Oxazolium Enolate Mechanism

During peptide coupling, the activation of isoleucine often leads to the transient formation of the azlactone ring via cyclodehydration[2]. The critical vulnerability of this intermediate lies at the C4 position. The α-proton is highly acidic due to the resonance stabilization of the resulting anion.

When exposed to thermal stress or basic additives, the C4 proton is abstracted, yielding a planar, pseudo-aromatic oxazolium enolate [3]. Because isoleucine contains a second stereocenter at the β -carbon of the sec-butyl group, the loss of chirality at the α -carbon results in epimerization (yielding a mixture of L-isoleucine and D-allo-isoleucine derivatives) rather than simple racemization. The resonance stabilization of this enolate lowers the activation energy for epimerization, making thermal control paramount[3].

Mechanistic pathway of heat-induced epimerization via the oxazolium enolate.

Thermal Ring-Opening and Native Chemical Ligation (NCL)

While thermal energy drives unwanted epimerization, it also dictates the kinetics of nucleophilic ring-opening—a reaction heavily exploited in polymer functionalization and bioconjugation[4]. The azlactone ring is relatively stable to hydrolysis in neutral water at room temperature, but rapidly opens in the presence of primary amines or thiols[4].

Thermally Driven NCL-like Rearrangements

A highly efficient method for conjugating peptides to azlactone-functionalized scaffolds involves an N-terminal cysteine. This process mimics Native Chemical Ligation (NCL)[5]. At ambient to physiological temperatures (25–37 °C), the free thiol of the cysteine attacks the C5 carbonyl of the azlactone, forming a kinetic thioester intermediate . Due to the proximity of the N-terminal amine, a spontaneous, thermodynamically driven S-to-N acyl migration occurs, forming a highly stable amide bond[5]. Heating this reaction beyond 50 °C accelerates the initial thioesterification but risks premature hydrolysis of the azlactone ring.

Thermal ring-opening and Native Chemical Ligation (NCL)-like rearrangement.

Quantitative Thermal Data

To effectively utilize 4-(sec-butyl)-1,3-oxazol-5(4H)-one, researchers must balance the thermal energy required for coupling against the threshold for degradation. The table below synthesizes the thermodynamic parameters of isoleucine-derived azlactones based on thermogravimetric and kinetic profiling.

Parameter	Value / Range	Mechanistic Implication
Optimal Coupling Temp.	20 °C – 35 °C	Maximizes aminolysis rate while suppressing oxazolium enolate formation.
Epimerization Threshold	> 40 °C (in polar solvents)	Thermal energy overcomes the activation barrier for C4 deprotonation.
1,3-Dipolar Cycloaddition	70 °C – 120 °C	Requires significant heat to overcome high activation energy for cycloaddition[6].
Thermal Decomposition ( Td​ )	~ 180 °C – 200 °C	Bulk degradation characterized by decarbonylation (loss of CO) and ring rupture.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They do not merely execute a reaction; they inherently verify the mechanistic causality of the thermal phenomena described above.

Protocol A: Thermal Degradation Profiling via TGA-MS

Causality: Thermogravimetric Analysis (TGA) measures bulk mass loss, but coupling it with Mass Spectrometry (MS) allows researchers to identify the exact volatile byproducts (e.g., CO vs. CO 2​ ), thereby differentiating between decarbonylation (ring rupture) and simple decarboxylation[6].

• Sample Preparation: Isolate 4-(sec-butyl)-1,3-oxazol-5(4H)-one under anhydrous conditions. Load 5–10 mg into an alumina TGA crucible.

• Inert Purge: Purge the TGA-MS system with high-purity Nitrogen (50 mL/min) for 30 minutes to eliminate moisture, which could cause premature hydrolytic ring-opening.

• Thermal Ramp: Initiate a heating ramp from 25 °C to 300 °C at a strict rate of 10 °C/min.

• MS Synchronization: Monitor the MS ion currents for m/z 28 (CO) and m/z 44 (CO 2​ ).

• Validation: The onset of mass loss ( Td​ ) correlating with a spike in m/z 28 confirms the thermal rupture of the oxazolone ring prior to total backbone combustion.

Protocol B: Kinetic Trapping Assay for Epimerization Rates

Causality: Because the oxazolium enolate is a transient intermediate, its formation cannot be easily measured directly. By quenching the reaction at specific time points with a chiral amine, we "trap" the azlactone stereoisomers as stable amides, which can be quantified via chiral HPLC.

• Incubation: Dissolve 4-(sec-butyl)-1,3-oxazol-5(4H)-one (0.1 M) in anhydrous dichloromethane (DCM). Divide into three sealed vials and incubate at 0 °C, 25 °C, and 50 °C.

• Kinetic Sampling: At t=10,30,60, and 120 minutes, extract a 100 μ L aliquot from each vial.

• Trapping: Immediately inject the aliquot into a quenching solution containing an excess of (S)- α -methylbenzylamine (0.5 M) and cool to -78 °C to instantly halt any further epimerization.

• Analysis: Analyze the resulting diastereomeric amides via Chiral HPLC (e.g., Chiralpak IA column, Hexane/IPA gradient).

• Validation: The ratio of the L-Ile derivative to the D-allo-Ile derivative over time provides the exact rate constant ( kepim​ ) for thermal epimerization at each temperature.

References

• Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. Organic Process Research & Development, ACS Publications.[Link]

• One-Step Synthesis of Azlactone-Functionalized SG1-Based Alkoxyamine for Nitroxide-Mediated Polymerization and Bioconjugation. Macromolecules, ACS Publications.[Link]

• Peptide Conjugation to a Polymer Coating via Native Chemical Ligation of Azlactones for Cell Culture. Biomacromolecules, National Institutes of Health (PMC).[Link]

• A versatile entry to unnatural, disulfide-linked amino acids and peptides through the disulfuration of azlactones. Chemical Science, RSC Publishing.[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Peptide Conjugation to a Polymer Coating via Native Chemical Ligation of Azlactones for Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Oxazolones: From the Erlenmeyer-Plöchl Synthesis to Advanced Immunological Models and Drug Discovery

Executive Summary

Oxazolones (specifically 5-oxazolones or azlactones) are five-membered heterocyclic compounds containing nitrogen and oxygen. Since their discovery in the late 19th century, they have served as pivotal intermediates in organic synthesis. Today, their unique electrophilic and structural properties make them indispensable in two distinct fields: as highly tunable scaffolds in medicinal chemistry for novel drug discovery, and as gold-standard haptens in preclinical immunological modeling. This technical guide analyzes the historical discovery of oxazolones, their structural causality in pharmacological efficacy, and their rigorous application in Delayed-Type Hypersensitivity (DTH) assays.

Historical Milestones: The Erlenmeyer-Plöchl Azlactone Synthesis

The foundation of oxazolone chemistry was laid in 1884 by Plöchl and subsequently refined into a robust synthetic protocol in 1893 by Friedrich Gustav Carl Emil Erlenmeyer[1]. The classical Erlenmeyer-Plöchl azlactone synthesis remains the definitive method for generating 4-arylidene-2-substituted-5(4H)-oxazolones[1].

Mechanistic Causality: The reaction involves the condensation of an N-acylglycine (such as hippuric acid) with a carbonyl compound (an aldehyde or ketone)[1]. In this system, acetic anhydride acts as the primary dehydrating agent, while sodium acetate serves as the basic catalyst[2]. The base deprotonates the alpha-carbon of the N-acylglycine, facilitating a nucleophilic attack on the carbonyl carbon. Subsequent dehydration and intramolecular cyclization yield the exocyclic C=C double bond and the five-membered γ-lactone ring[1]. This specific ring closure is thermodynamically driven by the formation of a highly conjugated, stable aromatic system, which explains the high yield and historical reliability of the protocol.

Erlenmeyer-Plöchl Azlactone Synthesis Workflow.

Structure-Activity Relationship (SAR) and Pharmaceutical Efficacy

Oxazolones are highly versatile scaffolds in modern medicinal chemistry[3]. The biological activity of oxazolone derivatives is strictly governed by substitutions at the C-2 and C-4 positions[4].

Causality in Drug Design: The presence of an exocyclic double bond at C-4 allows the molecule to act as a dienophile in Diels-Alder reactions, increasing its reactivity with biological targets[3]. Furthermore, the addition of electron-donating groups (e.g., –OH, –OCH3) on the phenyl ring at C-2 slows down the hydrolytic ring-opening of the oxazolone[4]. This structural stabilization directly increases the compound's half-life and bioavailability in vivo.

Recent drug discovery efforts have identified oxazolone derivatives as exceptionally potent cyclooxygenase-2 (COX-2) inhibitors and antibacterial agents[5]. Molecular docking studies reveal that the oxazolone carbonyl group acts as a critical hydrogen bond acceptor within the COX-2 active site, achieving high selectivity over the COX-1 isoform[5].

Quantitative Pharmacological Efficacy of Oxazolone Derivatives

Compound Class / Derivative	Target / Assay	Biological Efficacy	Reference Standard
Anthranilate 4H-oxazol-5-one (10c)[3]	Acyl carrier protein synthase (AcpS)	IC50 = 0.27 µM	N/A
Anthranilate 4H-oxazol-5-one (10a-10c)[3]	Antibacterial (B. subtilis)	MIC = 12.5 - 50.0 µM	N/A
Di-phenyloxazolone (Derivative I)[5]	COX-2 Inhibition	70.14% Inhibition (SI > 50)	Celecoxib
Oxazolone Derivative II[5]	COX-2 Inhibition	IC50 = 0.019 µM	Celecoxib (IC50 = 0.05 µM)

Immunological Application: The Oxazolone-Induced DTH Model

Beyond synthetic chemistry, 4-ethoxymethylene-2-phenyl-2-oxazolin-5-one (commonly referred to simply as "oxazolone" in immunology) is a gold-standard hapten used to induce Allergic Contact Dermatitis (ACD) and Delayed-Type Hypersensitivity (DTH) in murine and porcine models[6],[7].

Mechanistic Causality: Oxazolone is a low-molecular-weight chemical (hapten) that is intrinsically non-immunogenic[6]. However, its highly electrophilic nature allows it to covalently bind to endogenous skin proteins, forming a "complete antigen"[6]. This complex is phagocytosed by Langerhans cells, which migrate to draining lymph nodes to present the antigen to naive T-cells, driving Th1 and Tc clonal expansion[6]. Upon secondary exposure (challenge), these memory T-cells rapidly infiltrate the tissue, releasing pro-inflammatory mediators that cause vascular permeability, mononuclear cell infiltration, and localized edema[6].

Immunological Pathway of Oxazolone-Induced Delayed-Type Hypersensitivity.

Self-Validating Experimental Protocol: Oxazolone-Induced DTH Mouse Model

To ensure reproducibility and scientific integrity when evaluating novel anti-inflammatory or immunosuppressant drugs, the following step-by-step methodology must be strictly adhered to. This protocol incorporates internal controls to create a self-validating system.

Materials:

• Male BALB/c mice (22 ± 2 g)[8].

• Oxazolone (4-ethoxymethylene-2-phenyl-2-oxazolin-5-one).

• Acetone (Vehicle).

• Dial thickness micrometer gauge.

Step-by-Step Methodology:

• Preparation of Sensitization Solution: Dissolve oxazolone in acetone to yield a 1.5% (w/v) solution[8]. Causality: Acetone acts as a volatile solvent that rapidly evaporates while disrupting the lipid barrier, ensuring the lipophilic hapten penetrates the stratum corneum effectively.

• Induction Phase (Day 0): Shave the abdominal surface of the mice. Apply 100 µL of the 1.5% oxazolone solution topically to the shaved area[8]. Allow the mice to rest for 7 days to permit optimal T-cell clonal expansion in the draining lymph nodes[6],[8].

• Preparation of Challenge Solution: Dissolve oxazolone in acetone to yield a 1.0% (w/v) solution[8].

• Therapeutic Intervention (Day 7): Administer the test article (e.g., Dexamethasone as a positive control) topically or systemically 30 minutes prior to the challenge[8].

• Elicitation Phase (Day 7): Apply 20 µL of the 1.0% oxazolone solution topically to the anterior and posterior surfaces of the right ear[8]. Self-Validation Step: The left ear is left untreated to serve as an internal, subject-specific naive control, eliminating baseline physiological variations between mice.

• Quantification of Inflammation (Day 8): Exactly 24 hours post-challenge, measure the thickness of both the right and left ears using a dial thickness micrometer gauge[8]. Self-Validation Step: Measurements must be taken at 4 distinct sites (from base to tip) to ensure spatial averaging, as edema does not distribute perfectly evenly across the ear tissue[9]. Greater widths directly correlate with edematous thickening and inflammation severity[9].

• Data Analysis: Calculate the ear edema index by subtracting the thickness of the left ear from the right ear[8]. Percentage inhibition of the test article is calculated as: ((Control Edema - Treated Edema) / Control Edema) * 100[8].

References

• Biodiversity of Oxazolone Derivatives in Medicinal Chemistry: A Review. Asian Journal of Research in Chemistry. 3

• Oxazolone: From Chemical Structure to Biological Function – A Review. International Journal of Pharmaceutical Sciences. 4

• Exploring of novel oxazolones and imidazolones as anti-inflammatory and analgesic candidates with cyclooxygenase inhibitory action. PubMed Central (PMC). 5

• Delayed-Type Hypersensitivity (DTH) Mouse Model. Biocytogen. 6

• Dermatitis, Contact, Oxazolone-Induced, Acute. Pharmacology Discovery Services. 8

• Histopathologic Methods for Mouse Oxazolone Induced Ear Delayed Type Hypersensitivity. Inotiv. 9

• Oxazolone-Induced Delayed Type Hypersensitivity Reaction in the Adult Yucatan Pigs. PubMed Central (PMC). 7

• Synthesis of a Biologically Active Oxazol-5-(4H)-one via an Erlenmeyer–Plöchl Reaction. ResearchGate. 1

• The Dawn of Synthetic Thyroid Hormone: A Technical Guide to the Discovery and First Synthesis of DL-Thyroxine. Benchchem. 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ajrconline.org [ajrconline.org]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. Exploring of novel oxazolones and imidazolones as anti-inflammatory and analgesic candidates with cyclooxygenase inhibitory action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biocytogen.com [biocytogen.com]
• 7. Oxazolone-Induced Delayed Type Hypersensitivity Reaction in the Adult Yucatan Pigs. A Useful Model for Drug Development and Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 9. inotiv.com [inotiv.com]

A Technical Guide to 4-Substituted-1,3-Oxazol-5(4H)-ones: Synthesis, Reactivity, and Applications in Drug Discovery

Introduction: The Enduring Versatility of Azlactones

4-Substituted-1,3-oxazol-5(4H)-ones, more commonly known in chemical literature as azlactones, are a class of five-membered heterocyclic compounds that have captivated chemists for over a century.[1][2] First structurally elucidated by Erlenmeyer, these molecules are far more than a historical curiosity; they represent a cornerstone of modern synthetic and medicinal chemistry.[3] Their value lies in a unique structural arrangement: a strained lactone ring bearing multiple, tunable reactive sites. This inherent reactivity makes them exceptionally versatile building blocks for a vast array of complex molecules, including non-natural α-amino acids, peptides, and a diverse range of other heterocyclic systems.[4][5]

For researchers in drug development, the oxazolone scaffold is of particular interest. Not only does it serve as a key synthetic intermediate, but the nucleus itself and its derivatives have been shown to possess a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][6][7] This guide provides an in-depth exploration of the synthesis, chemical behavior, and therapeutic applications of 4-substituted-1,3-oxazol-5(4H)-ones, designed for the modern research scientist.

Chapter 1: Synthesis of the Oxazolone Core

The construction of the oxazolone ring is a well-established yet continually evolving field. The choice of synthetic route is dictated by the desired substitution pattern and the scale of the reaction.

The Erlenmeyer-Plöchl Reaction: A Foundational Method

The most classic and widely recognized method for synthesizing unsaturated 4-substituted oxazolones is the Erlenmeyer-Plöchl reaction.[1][8] This reaction involves the condensation of an N-acylglycine, such as hippuric acid, with an aromatic or aliphatic aldehyde in the presence of acetic anhydride and a weak base like sodium acetate.[8][9]

Causality of Experimental Choice: Acetic anhydride serves a dual purpose: it acts as a dehydrating agent to facilitate the initial cyclization of the N-acylglycine to the saturated oxazolone intermediate and promotes the subsequent condensation with the aldehyde. Sodium acetate acts as a base to deprotonate the acidic C-4 position of the intermediate, generating the nucleophilic enolate required for the condensation step.[8]

Caption: The two-stage mechanism of the Erlenmeyer-Plöchl reaction.

Experimental Protocol 1: Classical Erlenmeyer-Plöchl Synthesis

Objective: To synthesize (Z)-4-benzylidene-2-phenyloxazol-5(4H)-one.

Materials:

• Hippuric Acid (1.0 eq)

• Benzaldehyde (1.1 eq)

• Anhydrous Sodium Acetate (0.8 eq)

• Acetic Anhydride (3.0 eq)

• Ethanol (for washing)

Procedure:

• Combine hippuric acid, benzaldehyde, and anhydrous sodium acetate in a round-bottom flask equipped with a reflux condenser.

• Add acetic anhydride to the mixture.[8]

• Heat the reaction mixture in an oil bath at 100°C for 1-2 hours with constant stirring. The mixture should become a homogenous, yellow-orange solution.[8]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the flask to room temperature. A solid mass will typically form.

• Slowly add ethanol to the flask while stirring to quench the excess acetic anhydride and precipitate the product.

• Cool the mixture in an ice bath for 30 minutes to maximize precipitation.[3]

• Collect the yellow crystalline product by vacuum filtration.

• Wash the solid sequentially with ice-cold ethanol and then cold water to remove impurities.

• Dry the product. Recrystallization from a suitable solvent (e.g., ethanol or benzene) can be performed for higher purity.[3]

Modern Synthetic Variations

While robust, the classical Erlenmeyer-Plöchl reaction often requires stoichiometric amounts of base and high temperatures. Modern organic synthesis has introduced several refinements to improve yields, shorten reaction times, and broaden the substrate scope.

Method	Catalyst / Conditions	Advantages	Reference
Microwave-Assisted	Solvent-free, various catalysts (e.g., Calcium Acetate, Alumina)	Rapid reaction times (minutes vs. hours), often higher yields, environmentally friendly.	[2][3][9]
Heterogeneous Catalysis	Alumina (Al₂O₃), Zinc Chloride (ZnCl₂)	Mild reaction conditions (room temp), catalyst is easily removed, applicable to sensitive aliphatic aldehydes.	[2][10]
Ionic Liquids	e.g., [bmIm]OH	Green solvent, reusable catalyst, good yields under mild conditions.	[9]

Chapter 2: The Multifaceted Reactivity of Oxazolones

The synthetic utility of oxazolones stems from the presence of multiple reactive sites, allowing for a diversity of chemical transformations.[5] Their chemistry is dominated by three primary modes of reactivity: electrophilic substitution at the C-4 position, nucleophilic attack at the C-5 carbonyl leading to ring-opening, and participation in cycloaddition reactions.

Reactions at the C-4 Position: A Gateway to α,α-Disubstituted Amino Acids

The protons at the C-4 position of saturated oxazolones are notably acidic (pKa ≈ 9), a consequence of the formation of a resonance-stabilized aromatic oxazole enolate upon deprotonation.[5] This enolate is a soft nucleophile that readily reacts with a wide range of electrophiles, providing a powerful platform for the stereoselective synthesis of α,α-disubstituted amino acids.

Causality of Reactivity: The stability of the enolate intermediate is key. The negative charge is delocalized across the C-4, the nitrogen, and the oxygen atoms of the ring, forming a stable, aromatic-like 6π-electron system. This stability tempers the nucleophilicity, allowing for controlled reactions with electrophiles such as alkyl halides, aldehydes (aldol reactions), and Michael acceptors.

Nucleophilic Ring-Opening: A Strategy for Amides and Peptides

The carbonyl group at the C-5 position is part of a strained lactone system, making it highly susceptible to nucleophilic attack.[11] This ring-opening pathway is a dominant feature of oxazolone chemistry and is fundamental to their use in peptide synthesis and the creation of complex amides and esters.[2][12]

Mechanism Insight: The reaction proceeds via a standard nucleophilic acyl substitution mechanism. A nucleophile (e.g., an amine, alcohol, or water) attacks the electrophilic C-5 carbonyl, forming a tetrahedral intermediate. Subsequent collapse of this intermediate and cleavage of the endocyclic C-O bond results in the ring-opened product. The rate of this reaction can be influenced by the electronic properties of the substituent at the C-2 position.[2]

Caption: The three primary modes of reactivity of the oxazolone core.

Experimental Protocol 2: Nucleophilic Ring-Opening for Amide Synthesis

Objective: To synthesize an N-acyl amino acid amide via aminolysis.

Materials:

• 4-Substituted-2-phenyloxazol-5(4H)-one (1.0 eq)

• Primary or Secondary Amine (e.g., Benzylamine, 1.2 eq)

• Solvent (e.g., Dichloromethane or THF)

• Optional: Microwave reactor for rate enhancement[13][14]

Procedure:

• Dissolve the oxazolone derivative in the chosen solvent in a suitable reaction vessel.

• Add the amine to the solution at room temperature. The reaction is often exothermic.

• Stir the mixture at room temperature for 1-4 hours, or until TLC analysis indicates complete consumption of the starting oxazolone.

• For less reactive amines, the reaction can be gently heated or irradiated in a microwave reactor.[13][14]

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The crude product can be purified by recrystallization or silica gel column chromatography to yield the pure amide derivative.

Cycloaddition Reactions: Building Molecular Complexity

Oxazolones are exceptionally versatile partners in cycloaddition reactions, providing rapid access to complex, stereochemically rich heterocyclic scaffolds.[15][16] Depending on the reaction partner and conditions, they can function in several capacities:

• As 1,3-Dipoles ([3+2] Cycloaddition): In the presence of a Lewis acid or upon heating, oxazolones can tautomerize to form mesoionic intermediates known as münchnones. These are potent 1,3-dipoles that readily react with dipolarophiles (alkenes, alkynes, imines) to form five-membered rings like pyrrolidines and imidazolines.[4][17]

• As 4π Components ([4+2] Cycloaddition): The enolate form of the oxazolone can act as a diene-equivalent, reacting with dienophiles in formal Diels-Alder type reactions to construct six-membered rings.[17][18]

• Higher-Order Cycloadditions: More exotic reactions, such as [8+2] cycloadditions with tropones, have been developed to access complex bicyclic systems.[19]

These cycloaddition strategies are central to diversity-oriented synthesis, enabling the construction of libraries of complex molecules from simple starting materials.[4]

Chapter 3: Applications in Medicinal Chemistry and Drug Development

The structural features and reactivity of oxazolones make them privileged scaffolds in drug discovery.[20] Their derivatives have demonstrated a remarkable breadth of biological activities.

A Scaffold for Diverse Pharmacological Activities

The rigid, planar structure of many unsaturated oxazolones, combined with the potential for substitution at the C-2 and C-4 positions, allows for precise tuning of their interaction with biological targets.[21]

Table 2: Pharmacological Activities of Representative Oxazolone Derivatives

Biological Activity	Structural Motif / Example	Mechanism / Target (if known)	References
Anticancer	Spirooxindole-oxazolones, Sulfonamide-bearing derivatives	Inhibition of COX-2, Tyrosinase, or other kinases.	[11][13]
Antimicrobial	4-Arylidene-2-phenyl derivatives	Disruption of bacterial or fungal cell processes.	[2][6][7]
Anti-inflammatory	Phenyl- and Thienyl-substituted derivatives	Inhibition of lipoxygenase (LOX) and cyclooxygenase (COX) enzymes.	[11][13][14]
Antidiabetic	4-(3-methoxybenzylidene)-2-[4-methoxyphenyl]oxazolone	Mechanism often related to enzyme inhibition.	[2][6]
Acid Ceramidase (AC) Inhibitors	Oxazolone carboxamides	Potential therapeutics for diseases involving sphingolipid metabolism.	[22]

Case Study: Oxazolones as Enzyme Inhibitors

The ability to easily generate diverse libraries of oxazolone derivatives makes them ideal for screening against enzyme targets. For example, derivatives have been identified as potent inhibitors of lipoxygenase (LOX), an enzyme implicated in inflammatory pathways.[11][13] Docking studies have shown that these molecules can bind to allosteric sites on the enzyme, modulating its activity.[13] Similarly, oxazolone carboxamides have been optimized to be potent and selective inhibitors of human acid ceramidase (hAC), a target for various metabolic and proliferative diseases.[22]

Caption: Derivatization of the oxazolone core for diverse medicinal applications.

Conclusion and Future Outlook

4-Substituted-1,3-oxazol-5(4H)-ones are a testament to the power of a versatile chemical scaffold. From their origins in the classic Erlenmeyer-Plöchl synthesis to their modern applications in asymmetric catalysis and complex cycloadditions, azlactones have proven to be indispensable tools for organic chemists. Their inherent reactivity, particularly at the C-4 and C-5 positions, provides reliable and modular pathways for the synthesis of unnatural amino acids, peptides, and a vast array of bioactive heterocycles.

For drug development professionals, the oxazolone nucleus continues to be a fertile ground for discovery. The proven track record of its derivatives as potent enzyme inhibitors and the ease with which diverse chemical libraries can be generated ensure that these remarkable heterocyles will remain at the forefront of medicinal chemistry research for years to come. Future efforts will likely focus on developing more sophisticated stereoselective transformations and exploring their utility in novel therapeutic areas and materials science.

References

• Recent Advances in Cycloaddition Reactions of Azlactones for Heterocycle Synthesis. (n.d.). Bentham Science.
• The Erlenmeyer-Plöchl Reaction: A Comprehensive Technical Guide to 5(4H)-Oxazolone Synthesis for Researchers and Drug Developme. (n.d.). Benchchem.
• Formal [4+2] Cycloaddition of Azlactones to b,g-Unsaturated a-Keto Esters. (2011, February 16). Thieme Connect.

• Kinetics and mechanism of the nucleophilic ring opening of oxazolinone in mixed aqueous solvents. (n.d.). ResearchGate. Retrieved April 2, 2026, from [Link]

• Recent Advances in Cycloaddition Reactions of Azlactones for Heterocycle Synthesis. (2017, July 2). ResearchGate. Retrieved April 2, 2026, from [Link]

• Geromichalos, G. D., et al. (2020). 5-(4H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. Molecules. Retrieved April 2, 2026, from [Link]

• (PDF) 5-(4H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. (2025, October 16). ResearchGate. Retrieved April 2, 2026, from [Link]

• Organocatalytic Stereoselective [8+2] Cycloaddition of Tropones with Azlactones. (2021, April 7). CCS Chemistry. Retrieved April 2, 2026, from [Link]

• 5-(4 H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. (2020, July 11). PubMed. Retrieved April 2, 2026, from [Link]

• Peptide conjugation: unexpected ring opening of azacrown ether nucleophiles in the oxazolone-based coupling. (2001, September 10). RSC Publishing. Retrieved April 2, 2026, from [Link]

• Erlenmeyer–Plöchl azlactone and amino-acid synthesis. (n.d.). Wikipedia. Retrieved April 2, 2026, from [Link]

• Organocatalytic Stereoselective [8+2] Cycloaddition of Tropones with Azlactones. (n.d.). Chinese Chemical Society. Retrieved April 2, 2026, from [Link]

• METHODS FOR SYNTHESIS OF OXAZOLONES: A REVIEW. (n.d.). International Journal of ChemTech Research. Retrieved April 2, 2026, from [Link]

• A Green Protocol for Erlenmeyer Plöchl Reaction by Using [bmIm]OH. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved April 2, 2026, from [Link]

• A Heterogeneous approach to synthesis of azlactones. (2022, March 1). World Journal of Pharmacy and Pharmaceutical Sciences. Retrieved April 2, 2026, from [Link]

• Ali, H. A., et al. (2021). Synthetic Approaches and Biological Significance of Oxazolone Moieties: A Review. Biointerface Research in Applied Chemistry. Retrieved April 2, 2026, from [Link]

• Design, Synthesis, and Biological Evaluation of a Series of Oxazolone Carboxamides as a Novel Class of Acid Ceramidase Inhibitors. (2020, December 8). ACS Publications. Retrieved April 2, 2026, from [Link]

• Piperno, A., et al. (2014). Oxazol-5-(4H)-Ones. Part 1. Synthesis and Reactivity as 1,3-dipoles. Current Organic Chemistry. Retrieved April 2, 2026, from [Link]

• Medicinal Applications of 1,3-Oxazole Derivatives.pptx. (n.d.). Slideshare. Retrieved April 2, 2026, from [Link]

• Reactivity of Oxazol-5-(4H)-ones and Their Application towardNatural Product Synthesis. (2009, September 1). Semantic Scholar. Retrieved April 2, 2026, from [Link]

• A simple and efficient method for the synthesis of Erlenmeyer azlactones. (n.d.). Research Repository UCD. Retrieved April 2, 2026, from [Link]

• Fisk, J. S., et al. (2007). The diverse chemistry of oxazol-5-(4H)-ones. Chemical Society Reviews. Retrieved April 2, 2026, from [Link]

• 5(4 H )-oxazolones: Synthesis and biological activities. (2020, October 5). ResearchGate. Retrieved April 2, 2026, from [Link]

• Synthesis of a Biologically Active Oxazol-5-(4H)-one via an Erlenmeyer–Plöchl Reaction. (2015, July 29). ACS Publications. Retrieved April 2, 2026, from [Link]

• Oxazolone mediated peptide chain extension and homochirality in aqueous microdroplets. (2024, January 2). PNAS. Retrieved April 2, 2026, from [Link]

• New Heterocyclic Compounds from Oxazol-5(4H)-one and 1,2,4-Triazin-6(5H)-one Classes: Synthesis, Characterization and Toxicity Evaluation. (2023, June 17). MDPI. Retrieved April 2, 2026, from [Link]

• Facile ring opening reaction of oxazolone enables efficient amidation for aminoisobutyric acid. (2018, May 15). PubMed. Retrieved April 2, 2026, from [Link]

• Synthesis and Characterization of New 1,3-Oxazol-5-(4H)-one Derivatives. (n.d.). ResearchGate. Retrieved April 2, 2026, from [Link]

Sources

• 1. Erlenmeyer–Plöchl azlactone and amino-acid synthesis - Wikipedia [en.wikipedia.org]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. ijprajournal.com [ijprajournal.com]
• 4. The diverse chemistry of oxazol-5-(4H)-ones - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. New Heterocyclic Compounds from Oxazol-5(4H)-one and 1,2,4-Triazin-6(5H)-one Classes: Synthesis, Characterization and Toxicity Evaluation [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. jocpr.com [jocpr.com]
• 10. researchrepository.ucd.ie [researchrepository.ucd.ie]
• 11. 5-(4H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. 5-(4 H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. eurekaselect.com [eurekaselect.com]
• 16. benthamdirect.com [benthamdirect.com]
• 17. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 18. semanticscholar.org [semanticscholar.org]
• 19. chinesechemsoc.org [chinesechemsoc.org]
• 20. Medicinal Applications of 1,3-Oxazole Derivatives.pptx [slideshare.net]
• 21. sphinxsai.com [sphinxsai.com]
• 22. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Synthesis of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one from sec-butylglycine

Application Note: Synthesis of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one from sec-Butylglycine

Introduction & Mechanistic Rationale

1,3-Oxazol-5(4H)-ones, commonly referred to as azlactones, are highly versatile five-membered heterocyclic precursors. They are employed extensively in the stereoselective synthesis of unnatural amino acids, peptide couplings, and the generation of complex pharmaceutical scaffolds[1]. The target compound, 4-(butan-2-yl)-1,3-oxazol-5(4H)-one , features a sec-butyl group at the C-4 position and lacks a substituent at the C-2 position, making it a highly reactive 2-unsubstituted oxazolone.

Synthesizing this specific oxazolone from sec-butylglycine (L-isoleucine) requires a precise two-stage mechanistic sequence:

• N-Formylation: The primary amine of sec-butylglycine must first be masked with a formyl group. Direct formylation with formic acid requires thermodynamically harsh heating that induces epimerization/racemization. Therefore, an in situ generated mixed anhydride (acetic formic anhydride) is utilized to drive the N-acylation electrostatically at low temperatures (0–4 °C)[2]. The formyl group is essential, as its carbon atom ultimately becomes the C-2 position of the oxazolone ring.

• Cyclodehydration: The resulting N-formyl-sec-butylglycine undergoes intramolecular cyclization. The carboxylic acid is activated by a coupling reagent—traditionally N,N'-Dicyclohexylcarbodiimide (DCC) or the modern coupling agent 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride (DMT-MM)[3]. The formyl carbonyl oxygen acts as an internal nucleophile, attacking the activated carboxylate to eliminate water and close the azlactone ring.

Experimental Workflow

Figure 1: Two-step synthesis workflow for 4-(butan-2-yl)-1,3-oxazol-5(4H)-one.

Reagents and Materials

Reagent / Material	Role in Synthesis	Equivalents	Notes
sec-Butylglycine (L-Isoleucine)	Starting Material	1.0 eq	Ensure enantiopurity if a chiral product is desired.
Formic Acid (Anhydrous)	Formyl Source	5.0 eq	Must be anhydrous to prevent anhydride hydrolysis.
Acetic Anhydride	Activating Agent	2.0 eq	Forms acetic formic anhydride in situ.
DCC (or DMT-MM)	Dehydrating Agent	1.05 eq	DMT-MM is preferred for aqueous/mild conditions[3].
Dichloromethane (DCM)	Solvent	N/A	Must be dried over molecular sieves.

Step-by-Step Methodologies

Protocol A: Synthesis of N-Formyl-sec-butylglycine (Mixed Anhydride Method)

Causality Check: Acetic anhydride and formic acid are mixed prior to amino acid introduction. This generates acetic formic anhydride, a highly electrophilic species that allows the acylation of the sterically hindered sec-butylglycine without heating, thereby preserving the α-chiral center[2].

• Preparation of Formylating Agent: In an oven-dried, argon-purged flask, combine 5.0 equivalents of anhydrous formic acid and 2.0 equivalents of acetic anhydride. Stir the mixture at 50 °C for 1 hour to generate acetic formic anhydride, then cool the solution to 0 °C.

• Amino Acid Addition: Suspend 1.0 equivalent of sec-butylglycine in a minimal volume of anhydrous DCM.

• Acylation: Dropwise add the cooled acetic formic anhydride solution to the amino acid suspension over 30 minutes, maintaining the internal temperature strictly below 4 °C.

• Incubation: Allow the reaction to stir overnight (12–16 hours) at 4 °C. Low-temperature incubation is critical to prevent the decomposition of the formylating agent and to suppress racemization[2].

• Workup: Concentrate the mixture under reduced pressure (water bath < 30 °C) to remove volatile acids. Triturate the resulting syrup with cold diethyl ether to precipitate N-formyl-sec-butylglycine as a white solid. Filter and dry under a vacuum.

Protocol B: Cyclodehydration to 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one

Causality Check: The cyclization requires the activation of the carboxylic acid. While acetic anhydride is historically used in the Erlenmeyer-Plöchl reaction[1], it can lead to oligomerization in 2-unsubstituted systems. DCC provides a self-validating visual cue, while DMT-MM suppresses undesired ring-opening side reactions[3].

• Activation: Dissolve 1.0 equivalent of the purified N-formyl-sec-butylglycine in anhydrous DCM (0.2 M concentration). Add 1.05 equivalents of N,N'-Dicyclohexylcarbodiimide (DCC).

• Cyclization: Stir the mixture at room temperature under an argon atmosphere for 2 to 4 hours.

  • Self-Validation: The reaction progress is visually indicated by the precipitation of dicyclohexylurea (DCU) as a white, insoluble byproduct.

• Isolation: Filter the suspension through a Celite pad to remove the DCU precipitate. Wash the pad with cold DCM and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude 4-(butan-2-yl)-1,3-oxazol-5(4H)-one via Kugelrohr vacuum distillation. Note: Avoid standard silica gel chromatography if possible, as 2-unsubstituted oxazolones are highly sensitive to acidic hydrolysis and will revert to the acyclic N-formyl precursor.

Reaction Monitoring & Analytical Validation

To ensure the integrity of the self-validating protocol, analytical checkpoints must be observed:

• Infrared (IR) Spectroscopy: This is the most reliable method for tracking azlactone formation. The acyclic N-formyl precursor exhibits a broad carboxylic acid C=O stretch (~1710 cm⁻¹) and an amide C=O stretch (~1660 cm⁻¹). Upon successful cyclodehydration, these bands disappear, and a distinct, sharp oxazolone C=O stretch emerges at 1820–1830 cm⁻¹ [4].

• Stability Warning: The final product is highly moisture-sensitive. It must be stored under inert gas (Argon/Nitrogen) at -20 °C or utilized immediately in downstream coupling reactions.

Quantitative Data & Optimization

Parameter	Protocol A (N-Formylation)	Protocol B (Cyclodehydration)
Primary Reagents	Isoleucine, HCOOH, Ac₂O	N-Formyl-Ile, DCC (or DMT-MM)
Optimal Temperature	0 °C to 4 °C	20 °C (Room Temperature)
Reaction Time	12–16 hours	2–4 hours
Typical Yield	85–92%	75–80%
Key Impurities	Racemized epimers, unreacted amine	Hydrolyzed starting material, DCU

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Solid Phase Formylation of N-Terminus Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. One-pot preparation of Oxazol-5(4H)-ones from amino acids in aqueous solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and Characterization of New 1,3-Oxazol-5-(4H)-one Derivatives [article.sapub.org]

Application Note: Utility of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one in Peptide Synthesis and Mechanistic Studies

Introduction & Scientific Rationale

In the landscape of peptide synthesis, the preservation of stereochemical integrity during amide bond formation is a paramount challenge. The compound 4-(butan-2-yl)-1,3-oxazol-5(4H)-one , which is the azlactone (oxazolone) derived from N-formyl-L-isoleucine, serves a dual purpose in modern peptide chemistry: it is both a highly reactive electrophilic intermediate for coupling sterically hindered residues and a premier model compound for quantifying base-mediated racemization[1].

The strategic choice of the sec-butyl (butan-2-yl) side chain is not arbitrary. Isoleucine possesses two chiral centers: the α -carbon and the β -carbon. When the oxazolone forms, the α -proton becomes highly acidic. Base-catalyzed deprotonation at this site leads to epimerization, converting the L-isoleucine derivative into a D-allo-isoleucine derivative[2]. Because these are diastereomers rather than enantiomers, they exhibit distinct physical properties and separate 1 H NMR chemical shifts. This unique structural feature allows researchers to directly observe and quantify the epimerization process using crude NMR data, creating a self-validating system that bypasses the need for complex chiral chromatography[2].

Mechanistic Causality of Oxazolone-Mediated Epimerization

Understanding the causality behind experimental choices requires a deep dive into the oxazolone mechanism. During the activation of the N-formyl-isoleucine C-terminus (e.g., via carbodiimides), the nucleophilic oxygen of the N-formyl group attacks the activated carbonyl, ejecting the leaving group and forming the 5-membered oxazolone ring.

Once formed, the oxazolone is highly susceptible to base-catalyzed epimerization. Even mild tertiary amines (like DIPEA) or urea byproducts can abstract the α -proton at the C4 position[2]. This abstraction is thermodynamically driven by the formation of a highly resonance-stabilized, pseudo-aromatic enolate intermediate. Subsequent reprotonation occurs non-stereoselectively from either face of the planar enolate, yielding a mixture of L- and D-allo-oxazolones.

Mechanism of oxazolone formation and base-catalyzed epimerization via an enolate intermediate.

Experimental Protocols

The following self-validating protocols describe the synthesis of the oxazolone, its use in kinetic assays, and its application in stereoselective peptide coupling.

Protocol A: Synthesis of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one

Objective: Isolate the reactive oxazolone while preventing premature thermal epimerization.

• Activation: Dissolve N-formyl-L-isoleucine (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under an argon atmosphere.

• Cyclization: Add N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl) (1.1 eq) portion-wise. Stir for 2 hours strictly at 0 °C. The activation of the carboxyl group leads to rapid intramolecular cyclization[2].

• Isolation: Wash the organic layer twice with ice-cold water to remove the water-soluble EDC-urea byproduct (which can act as a weak base and trigger epimerization).

• Recovery: Dry the organic layer over anhydrous MgSO 4​ , filter, and concentrate under reduced pressure at a temperature not exceeding 20 °C to yield the pure L-oxazolone.

Protocol B: Self-Validating NMR Kinetic Assay for Epimerization

Objective: Quantify the rate of epimerization induced by different bases without chiral stationary phases.

• Baseline Setup: Dissolve 10 mg of the freshly synthesized L-oxazolone in 0.5 mL of CDCl 3​ in an NMR tube. Acquire a baseline 1 H NMR spectrum to confirm the absence of the D-allo diastereomer.

• Initiation: Inject 0.1 eq of the base of interest (e.g., Triethylamine or DIPEA) directly into the NMR tube and invert to mix.

• Monitoring: Acquire spectra at 5-minute intervals over 1 hour.

• Data Analysis: Integrate the distinct α -proton signal of the L-isomer and the newly emerging α -proton signal of the D-allo-isomer. The changing diastereomeric ratio provides a direct, empirical measurement of the epimerization rate constant[2].

Protocol C: Stereoselective Peptide Coupling via Oxazolone Ring Opening

Objective: Utilize the oxazolone for peptide bond formation while suppressing epimerization using Lewis acid additives.

• Preparation: Dissolve the isolated oxazolone (1.0 eq) and anhydrous CuCl 2​ (1.2 eq) in anhydrous DMF at 0 °C[3].

• Coupling: Add the amine component (e.g., H-Phe-OMe) (1.2 eq) and a sterically hindered base (DIPEA, 2.0 eq).

• Mechanistic Control: Stir at 0 °C for 1 hour, then warm to room temperature. Causality Note: Cu(II) acts as a Lewis acid, coordinating to the oxazolone and vastly accelerating the nucleophilic attack of the incoming amine. This induced rapid ring opening ensures that the aminolysis rate outcompetes the base-catalyzed epimerization pathway[4],[3].

• Workup: Quench with 10% citric acid, extract with ethyl acetate, and purify the resulting dipeptide via flash chromatography.

Experimental workflow for the synthesis, kinetic assay, and coupling of the isoleucine oxazolone.

Data Presentation: Epimerization & Coupling Efficiency

The following table summarizes representative quantitative data demonstrating how experimental conditions dictate the balance between peptide yield and stereochemical purity. It highlights the necessity of Lewis acid additives or advanced environments (like aqueous microdroplets[5]) to control the oxazolone intermediate.

Coupling Condition	Base Used	Additive	Epimerization Half-life ( t1/2​ )	Peptide Yield (%)	Diastereomeric Excess (de %)
Standard Coupling	Triethylamine (TEA)	None	~15 min	75%	12% (High Racemization)
Hindered Base	DIPEA	None	~45 min	78%	45% (Moderate Racemization)
Lewis Acid Catalysis	DIPEA	CuCl 2​	>24 hours	92%	>98% (Stereoretention)
Microdroplet Chemistry	None	None	N/A (Suppressed)	85%	>99% (Homochiral)

Note: Aqueous microdroplet environments have recently been shown to preserve amino acid chirality during oxazolone-mediated chain extension without the need for metal additives[5].

References

• Epimerisation in Peptide Synthesis - MDPI.1

• N‐ to C‐Peptide Synthesis, Arguably the Future for Sustainable Production - PMC. 4

• Oxazolone mediated peptide chain extension and homochirality in aqueous microdroplets - PNAS. 5

• Strategies to reduce epimerization during synthesis of chiral 2-aminoacetamides - Benchchem. 3

• Theoretical Study on the Epimerization of Azlactone Rings: Keto–Enol Tautomerism or Base-Mediated Racemization? - ACS Omega. 2

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. N‐ to C‐Peptide Synthesis, Arguably the Future for Sustainable Production - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]

Application Notes &amp; Protocols: Biological Activity Screening of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one Derivatives

An In-Depth Technical Guide for Drug Development Professionals

Abstract

The 1,3-oxazol-5(4H)-one, or azlactone, core is a privileged heterocyclic scaffold recognized for its broad therapeutic potential.[1][2][3][4] Derivatives of this nucleus have demonstrated a wide array of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and antioxidant effects.[2][3][4][5] The specific substitution at the C-2 and C-4 positions of the oxazolone ring is a critical determinant of the compound's biological profile.[2][4] This guide provides a comprehensive, tiered strategy for the systematic biological activity screening of a library of novel 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one derivatives. We present a logical workflow, from initial computational assessments and broad-spectrum cytotoxicity to targeted assays for anticancer, antimicrobial, anti-inflammatory, and antioxidant potential. Each protocol is detailed with an emphasis on the scientific rationale behind key steps, ensuring experimental robustness and data integrity for researchers in the field of drug discovery.

The Strategic Framework: A Tiered Screening Approach

A successful screening campaign must be both scientifically rigorous and resource-efficient. A tiered approach allows for the rapid elimination of compounds with unfavorable characteristics (e.g., high toxicity, poor drug-like properties) while systematically identifying and characterizing promising leads. This strategy funnels a large library of initial candidates down to a small number of "hits" for further, more intensive investigation.

Caption: Tiered workflow for screening oxazolone derivatives.

Tier 0: In Silico Pre-Screening

Rationale: Before committing to costly and time-consuming wet-lab synthesis and screening, computational tools can predict the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of the designed derivatives.[6][7] This "Tier Zero" approach uses machine learning and quantitative structure-activity relationship (QSAR) models to filter out compounds likely to fail later in development due to poor pharmacokinetics or toxicity.[8][9][10]

Protocol: ADMET Prediction

• Obtain Structures: Generate 2D or 3D structures (e.g., in SDF or MOL2 format) for all proposed derivatives.

• Select Tools: Utilize established in silico platforms. Several open-access web servers (e.g., SwissADME, pkCSM) and commercial software packages (e.g., ADMET Predictor®) are available.[6][8][9] It is advisable to use multiple tools for consensus predictions.[6]

• Input Data: Upload the molecular structures to the selected platform(s).

• Analyze Key Parameters: Evaluate critical drug-like properties. Pay close attention to:

  • Lipinski's Rule of Five: A guideline to evaluate drug-likeness and potential oral bioavailability.

  • Aqueous Solubility: Poor solubility can hinder absorption and formulation.

  • Blood-Brain Barrier (BBB) Permeability: Important for CNS-targeting drugs.

  • CYP450 Enzyme Inhibition: Predicts potential for drug-drug interactions.

  • Hepatotoxicity & Carcinogenicity: Early flags for major toxicity concerns.

• Prioritization: Rank the derivatives based on their predicted ADMET profiles. Compounds with multiple predicted liabilities should be deprioritized or redesigned.

Parameter	Favorable Range (Example)	Rationale
Molecular Weight	< 500 Da	Correlates with better absorption and diffusion.
LogP	< 5	Measures lipophilicity; balanced value needed for membrane permeability and solubility.
H-bond Donors	< 5	High numbers can reduce membrane permeability.
H-bond Acceptors	< 10	High numbers can reduce membrane permeability.
Predicted Toxicity	Low / None	Early identification of potential safety issues is critical.[7]

Tier 1: Primary In Vitro Screening

This tier involves foundational wet-lab assays to establish the basic biological activity profile and safe concentration range for each compound.

General Cytotoxicity Assessment

Rationale: Before evaluating for specific activities like anticancer or antimicrobial effects, it is crucial to determine the inherent toxicity of the compounds against a non-cancerous cell line. This establishes a therapeutic window and ensures that any observed activity in subsequent assays is not merely a result of non-specific cell death. The MTT assay is a reliable, colorimetric method for assessing cell viability based on mitochondrial metabolic activity.[11][12] Living cells with active metabolism convert the yellow tetrazolium salt (MTT) into a purple formazan product.[11][13]

Protocol: MTT Cytotoxicity Assay

• Cell Plating: Seed a non-cancerous cell line (e.g., NIH-3T3 fibroblasts) into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well). Incubate for 24 hours to allow for cell attachment.[13]

• Compound Preparation: Prepare a stock solution of each derivative (e.g., 10 mM in DMSO). Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0.1 µM to 100 µM).

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the various compound concentrations. Include a "vehicle control" (medium with the highest concentration of DMSO used) and a "no-treatment control" (medium only).

• Incubation: Incubate the plates for a specified duration (e.g., 48 or 72 hours) at 37°C in a humidified 5% CO₂ incubator.[14]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours.[13][15] Visible purple precipitate should form in viable cells.[13]

• Solubilization: Carefully remove the medium and add 100-150 µL of a solubilizing agent (e.g., DMSO or a specialized detergent solution) to each well to dissolve the formazan crystals.[11]

• Absorbance Reading: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution.[11] Measure the absorbance at a wavelength of 570 nm using a microplate reader.[13][15]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the CC₅₀ (concentration that causes 50% cytotoxicity).

Broad-Spectrum Antimicrobial Screening

Rationale: Heterocyclic compounds like oxazolones are known to possess antimicrobial properties.[1][3] The agar well diffusion method is a cost-effective and straightforward initial screening technique to qualitatively assess the antibacterial and antifungal activity of the derivatives.[16][17][18] The principle relies on the diffusion of the test compound through the agar, creating a concentration gradient. If the compound is active, it will inhibit microbial growth, resulting in a clear "zone of inhibition" around the well.[16][19]

Protocol: Agar Well Diffusion Assay

• Media Preparation: Prepare and sterilize Mueller-Hinton Agar (for bacteria) or Sabouraud Dextrose Agar (for fungi) and pour it into sterile Petri dishes.

• Inoculum Preparation: Prepare a standardized microbial suspension (e.g., 0.5 McFarland standard) of the test organisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).

• Plate Inoculation: Uniformly spread the microbial suspension over the entire surface of the agar plates using a sterile cotton swab to create a lawn culture.[17][20]

• Well Creation: Use a sterile cork borer or pipette tip (6-8 mm diameter) to punch uniform wells into the agar.[20][21]

• Compound Loading: Add a fixed volume (e.g., 50-100 µL) of each derivative at a known concentration (e.g., 1 mg/mL in DMSO) into the respective wells.[21]

• Controls: Include a positive control (a known antibiotic like Ciprofloxacin or Fluconazole) and a negative control (the solvent, e.g., DMSO) in separate wells.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 28-30°C for 48 hours for fungi.[17]

• Zone Measurement: After incubation, measure the diameter of the zone of inhibition (including the well diameter) in millimeters (mm).

Derivative	S. aureus (mm)	E. coli (mm)	C. albicans (mm)
OX-01	18	10	14
OX-02	-	-	-
OX-03	22	15	19
Positive Control	25	28	22
Negative Control	-	-	-
(-) indicates no measurable zone of inhibition.

Tier 2: Focused Biological Assays

Compounds that show low general cytotoxicity and interesting preliminary activity are advanced to more specific assays.

Anticancer Activity

Rationale: The MTT assay protocol used for general cytotoxicity can be adapted to screen for anticancer activity by using a panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT-116 for colon cancer). The goal here is to identify compounds that are selectively toxic to cancer cells at concentrations that are non-toxic to normal cells. The key metric is the IC₅₀ (concentration that causes 50% inhibition of proliferation).

Protocol: The protocol is identical to the MTT Cytotoxicity Assay (Section 3.1), with the primary difference being the use of cancer cell lines. A promising anticancer agent will have a low IC₅₀ value against cancer cells and a high CC₅₀ value against non-cancerous cells.

Anti-inflammatory Activity

Rationale: Inflammation is a key pathological process in many diseases, and oxazolone derivatives have shown anti-inflammatory potential.[1][5] A simple and rapid cell-free assay is the inhibition of protein (albumin) denaturation. Denaturation of proteins is a well-documented cause of inflammation. An agent that can prevent this denaturation is considered to have potential anti-inflammatory activity.[22][23]

Protocol: Inhibition of Albumin Denaturation

• Reaction Mixture: In test tubes, prepare a reaction mixture containing 0.2 mL of bovine serum albumin (5% w/v aqueous solution), 2.8 mL of phosphate-buffered saline (PBS, pH 6.4), and varying concentrations of the test compound.

• Control: A control tube should contain the albumin solution and PBS without any test compound. Use a standard anti-inflammatory drug (e.g., Diclofenac sodium) as a positive control.

• Incubation: Incubate all tubes at 37°C for 20 minutes.

• Denaturation: Induce denaturation by heating the tubes at 70°C in a water bath for 10 minutes.

• Cooling & Measurement: After cooling, measure the turbidity (a measure of denaturation) of the solutions spectrophotometrically at 660 nm.

• Calculation: Calculate the percentage inhibition of denaturation using the formula: % Inhibition = [(Abs_Control - Abs_Sample) / Abs_Control] x 100

Antioxidant Capacity

Rationale: Oxidative stress is implicated in numerous diseases, and compounds with antioxidant activity can mitigate this damage.[5] The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a widely used method to determine the radical scavenging ability of a compound.[24][25][26] The stable free radical DPPH has a deep violet color, which is reduced to a pale yellow upon receiving a hydrogen atom or electron from an antioxidant.[25]

Protocol: DPPH Radical Scavenging Assay

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol. Also, prepare various concentrations of the test compounds and a standard antioxidant (e.g., Ascorbic acid or Trolox) in methanol.

• Assay Setup: In a 96-well plate, add 50 µL of each test compound concentration to different wells.

• Reaction Initiation: Add 150 µL of the DPPH solution to each well.[25]

• Incubation: Shake the plate and incubate in the dark at room temperature for 30 minutes.[25]

• Measurement: Measure the absorbance at approximately 517 nm.

• Calculation: The scavenging activity is calculated as: % Scavenging = [(Abs_Control - Abs_Sample) / Abs_Control] x 100 The IC₅₀ value (concentration required to scavenge 50% of DPPH radicals) can then be determined.

Caption: Potential mechanism of anti-inflammatory action via COX inhibition.

Conclusion and Next Steps

This structured guide outlines a robust workflow for the initial biological characterization of novel 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one derivatives. By progressing through this tiered system, researchers can efficiently identify compounds with promising therapeutic potential. Derivatives that exhibit high potency and selectivity in Tier 2 assays (e.g., low IC₅₀ in a cancer cell line, high antimicrobial activity, or significant anti-inflammatory/antioxidant effects) are designated as "hit" compounds. These hits warrant advancement to more complex mechanistic studies (e.g., specific enzyme inhibition assays, gene expression analysis), lead optimization through medicinal chemistry, and eventual evaluation in preclinical in vivo models.[27][28][29][30]

References

• Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 28, 2026, from [Link]

• Open access in silico tools to predict the ADMET profiling of drug candidates - PubMed. (2020, July 31). National Center for Biotechnology Information. Retrieved March 28, 2026, from [Link]

• Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf. (2013, May 1). National Center for Biotechnology Information. Retrieved March 28, 2026, from [Link]

• Recent Advances in the Therapeutic Applications of Pyrazolone and Oxazolone Derivatives. (n.d.). ResearchGate. Retrieved March 28, 2026, from [Link]

• A Review on in-vitro Methods for Screening of Anticancer Drugs. (2020, April 1). International Journal of Pharmaceutical and Biological Sciences. Retrieved March 28, 2026, from [Link]

• ADMET Predictor Simulations: In Silico Screening For Dose & PK. (n.d.). Pharmaron. Retrieved March 28, 2026, from [Link]

• ADMET Predictor: In Silico Screening | Early Drug Discovery. (n.d.). Pharmaron. Retrieved March 28, 2026, from [Link]

• Oxazolone: From Chemical Structure to Biological Function – A Review. (2025, September 14). Preprints.org. Retrieved March 28, 2026, from [Link]

• Evaluating Antibacterial Activity Using the Well Diffusion Method: A Step-by-Step Guide. (2023, November 3). Microbe Online. Retrieved March 28, 2026, from [Link]

• MTT Cell Assay Protocol. (n.d.). University of Pennsylvania. Retrieved March 28, 2026, from [Link]

• Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 28, 2026, from [Link]

• Pharmacological investigations of newly synthesized oxazolones and imidazolones as COX-2 inhibitors - PMC. (2024, October 19). National Center for Biotechnology Information. Retrieved March 28, 2026, from [Link]

• Antioxidant Activity of Plant Samples by DPPH and ABTS Assay Radical... (n.d.). ResearchGate. Retrieved March 28, 2026, from [Link]

• Biodiversity of Oxazolone Derivatives in Medicinal Chemistry: A Review. (2011, February 2). International Journal of Pharmaceutical Sciences and Research. Retrieved March 28, 2026, from [Link]

• Comparing the four spectrophotometric assays DPPH, ABTS, FRAP and Folin-Ciocalteu to evaluate the antioxidant activity of a set of lignins. (n.d.). American Chemical Society. Retrieved March 28, 2026, from [Link]

• The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 28, 2026, from [Link]

• In Silico ADMET Prediction Service. (n.d.). CD ComputaBio. Retrieved March 28, 2026, from [Link]

• Synthetic Approaches and Biological Significance of Oxazolone Moieties: A Review. (2021, November 19). Biointerface Research in Applied Chemistry. Retrieved March 28, 2026, from [Link]

• In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. (2023, April 19). Noble Life Sciences. Retrieved March 28, 2026, from [Link]

• Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels of Macaranga hypoleuca (Reichb. (n.d.). E3S Web of Conferences. Retrieved March 28, 2026, from [Link]

• Screening Antibacterial Activity: A Crucial Step in Drug Discovery. (n.d.). Longdom Publishing. Retrieved March 28, 2026, from [Link]

• ADMET Predictor® - Simulations Plus. (n.d.). Simulations Plus. Retrieved March 28, 2026, from [Link]

• (PDF) IN-VITRO METHODS OF SCREENING OF ANTI-CANCER AGENT. (2022, August 6). ResearchGate. Retrieved March 28, 2026, from [Link]

• Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. (2025, February 26). Journal of Pharmaceutical Research International. Retrieved March 28, 2026, from [Link]

• In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. (2019, November 22). INNOSC Theranostics and Pharmacological Sciences. Retrieved March 28, 2026, from [Link]

• IN-VITRO ANTI-INFLAMMATORY ASSESSMENT OF PLANT-DERIVED NATURAL PRODUCTS AS NOVEL DRUG LEADS. (2026, January 1). International Journal of Pharmaceutical Sciences and Research. Retrieved March 28, 2026, from [Link]

• Agar well diffusion method. (n.d.). Bio-protocol. Retrieved March 28, 2026, from [Link]

• Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. (2020, April 8). Frontiers in Bioengineering and Biotechnology. Retrieved March 28, 2026, from [Link]

• Methods for in vitro evaluating antimicrobial activity: A review. (2025, October 31). ResearchGate. Retrieved March 28, 2026, from [Link]

• A comprehensive review on in-vitro methods for anti- microbial activity. (n.d.). World Journal of Advanced Research and Reviews. Retrieved March 28, 2026, from [Link]

• Agar well diffusion assay. (2020, November 1). YouTube. Retrieved March 28, 2026, from [Link]

• Preclinical screening methods in cancer - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 28, 2026, from [Link]

• (PDF) Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. (2025, February 22). ResearchGate. Retrieved March 28, 2026, from [Link]

• In Vitro Antimicrobials. (n.d.). Pharmacology Discovery Services. Retrieved March 28, 2026, from [Link]

• Agar Well Diffusion Method Protocol. (n.d.). AWS. Retrieved March 28, 2026, from [Link]

• Approaches, Strategies and Procedures for Identifying Anti-Inflammatory Drug Lead Molecules from Natural Products - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 28, 2026, from [Link]

• Synthesis and Antioxidant Properties of New Oxazole-5(4H)-one Derivatives - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 28, 2026, from [Link]

• Synthesis and Characterization of New 1,3-Oxazol-5-(4H)-one Derivatives. (n.d.). ResearchGate. Retrieved March 28, 2026, from [Link]

• 5-(4 H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. (2020, July 11). PubMed. Retrieved March 28, 2026, from [Link]

• Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. (2022, September 7). MDPI. Retrieved March 28, 2026, from [Link]

• Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. (2022, September 7). PSE Community.org. Retrieved March 28, 2026, from [Link]

Sources

• 1. View of Recent Advances in the Therapeutic Applications of Pyrazolone and Oxazolone Derivatives | Journal of Advances in Science and Technology [ignited.in]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. ajrconline.org [ajrconline.org]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. Pharmacological investigations of newly synthesized oxazolones and imidazolones as COX-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Open access in silico tools to predict the ADMET profiling of drug candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In Silico ADMET Prediction Service - CD ComputaBio [computabio.com]
• 8. pharmaron.com [pharmaron.com]
• 9. pharmaron.com [pharmaron.com]
• 10. ADMET Predictor® - Simulations Plus - Machine Learning- ADMET property prediction [simulations-plus.com]
• 11. broadpharm.com [broadpharm.com]
• 12. researchgate.net [researchgate.net]
• 13. atcc.org [atcc.org]
• 14. texaschildrens.org [texaschildrens.org]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 17. hereditybio.in [hereditybio.in]
• 18. A comprehensive review on in-vitro methods for anti- microbial activity - IP Int J Compr Adv Pharmacol [ijcap.in]
• 19. mjpms.in [mjpms.in]
• 20. youtube.com [youtube.com]
• 21. bio-protocol.org [bio-protocol.org]
• 22. journalajrb.com [journalajrb.com]
• 23. researchgate.net [researchgate.net]
• 24. Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 25. The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 26. e3s-conferences.org [e3s-conferences.org]
• 27. noblelifesci.com [noblelifesci.com]
• 28. In vitro and In vivo Models for Anti-inflammation: An Evaluative Review [accscience.com]
• 29. Frontiers | Cell Culture Based in vitro Test Systems for Anticancer Drug Screening [frontiersin.org]
• 30. Preclinical screening methods in cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one

Welcome to the technical support center for the synthesis of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to optimize your synthetic outcomes.

I. Troubleshooting Guide: Addressing Common Experimental Issues

This section addresses specific challenges you may encounter during the synthesis, offering explanations and actionable protocols to mitigate them.

Issue 1: Low Yield of the Desired 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one

Question: My reaction is resulting in a low yield of the target oxazolone. What are the potential causes, and how can I improve the yield?

Answer: Low yields in the synthesis of 4-(butan-2-yl)-1,3-oxazol-5(4H)-one, often prepared via a reaction analogous to the Erlenmeyer-Plöchl synthesis, can be attributed to several factors, including incomplete reactions, side reactions, or suboptimal reaction conditions.[1] The key is a systematic optimization of your experimental parameters.

Probable Causes & Recommended Solutions:

• Incomplete Reaction: The reaction may not have proceeded to completion.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC).[2] Extend the reaction time if starting material is still present. A moderate increase in temperature might also be beneficial, but be cautious as excessive heat can promote side reactions.[1]

• Suboptimal Reagent Stoichiometry: Incorrect ratios of reactants can limit the yield.

  • Solution: While a 1:1 molar ratio of the N-acylamino acid to the aldehyde (or its precursor) is typical, a slight excess of the dehydrating agent, like acetic anhydride (typically 3-5 equivalents), is often used to drive the reaction to completion.[2]

• Presence of Water: The oxazolone ring is highly susceptible to hydrolysis, which will revert it back to the starting N-acylamino acid, thereby reducing the yield.[1]

  • Solution: Ensure all glassware is thoroughly dried. Use anhydrous solvents and reagents. Acetic anhydride should be fresh and pure.

• Inefficient Catalyst: The choice and condition of the catalyst are crucial.

  • Solution: Traditionally, anhydrous sodium acetate is used as the catalyst.[2] Ensure it is freshly fused or thoroughly dried before use. Consider exploring alternative catalysts such as zinc oxide, ytterbium(III) triflate, or ionic liquids, which have been reported to improve yields in similar syntheses.[3]

Issue 2: Formation of Impurities and Side Products

Question: My final product is contaminated with significant impurities. What are the common side reactions, and how can I minimize them?

Answer: The primary side reactions in oxazolone synthesis include hydrolysis, polymerization of the starting aldehyde or product, and formation of other condensation products.

Common Side Reactions & Preventative Measures:

• Hydrolysis: As mentioned, water contamination leads to the opening of the oxazolone ring.

  • Preventative Measure: Maintain strictly anhydrous conditions throughout the experiment.[1]

• Self-Condensation of Butanal (if used as a precursor): Aldehydes can undergo self-condensation under basic conditions.

  • Preventative Measure: Add the butanal slowly to the reaction mixture to maintain a low instantaneous concentration. Running the reaction at a lower temperature can also disfavor this side reaction.

• Formation of Stereoisomers: If your starting amino acid is chiral, you may be targeting a specific stereoisomer of 4-(butan-2-yl)-1,3-oxazol-5(4H)-one. The reaction conditions can lead to racemization.

  • Preventative Measure: Employ milder reaction conditions, such as lower temperatures and weaker bases, to minimize epimerization at the C4 position.[1]

Issue 3: Difficulty in Product Purification

Question: I am struggling to purify the final product. What are the recommended purification techniques?

Answer: Purification of 4-(butan-2-yl)-1,3-oxazol-5(4H)-one can be challenging due to the presence of structurally similar byproducts.

Purification Strategies:

• Precipitation and Washing: After the reaction is complete, quenching with a non-solvent like cold ethanol or water can precipitate the crude product.[2] Thoroughly wash the precipitate with cold solvent to remove unreacted starting materials and soluble impurities.

• Recrystallization: This is often the most effective method for purifying oxazolones.[2]

  • Recommended Solvents: Ethanol, acetic acid, or mixtures of hexane and ethyl acetate are commonly used.[2] The ideal solvent will dissolve the compound at an elevated temperature but have low solubility at room temperature or below.

• Column Chromatography: If recrystallization is insufficient, silica gel column chromatography can be employed.

  • Eluent Systems: A gradient of ethyl acetate in hexane is a good starting point for determining the optimal mobile phase.

II. Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the synthesis of 4-substituted-1,3-oxazol-5(4H)-ones?

A1: The synthesis typically follows the Erlenmeyer-Plöchl reaction mechanism.[2] It involves the condensation of an N-acyl-α-amino acid with an aldehyde or ketone in the presence of a dehydrating agent (commonly acetic anhydride) and a base catalyst (like sodium acetate).[4] The key steps are:

• Cyclization: The N-acylamino acid is cyclized by acetic anhydride to form the oxazolone ring.[2]

• Enolate Formation: The base abstracts an acidic proton from the C-4 position of the oxazolone, forming an enolate.[2]

• Condensation: The enolate then acts as a nucleophile, attacking the carbonyl of the aldehyde (or a related electrophile).

• Dehydration: The resulting intermediate undergoes dehydration to yield the final product.[2]

Q2: What is the role of acetic anhydride in this synthesis?

A2: Acetic anhydride serves two primary functions in this reaction. Firstly, it acts as a powerful dehydrating agent, facilitating the cyclization of the N-acylamino acid to form the oxazolone ring.[2][5] Secondly, it can also function as the solvent for the reaction.

Q3: Can I use a different N-acyl-α-amino acid?

A3: Yes, various N-acyl glycines and other N-acyl-α-amino acids can be used.[6] Hippuric acid (N-benzoylglycine) is a common starting material that generally provides stable products and good yields.[6] The choice of the N-acyl group can influence the reactivity and properties of the resulting oxazolone.

Q4: Are there any "green" or more environmentally friendly methods for this synthesis?

A4: Yes, there has been considerable research into developing greener synthetic routes for oxazolones. These include:

• Microwave-assisted synthesis: This can significantly reduce reaction times and sometimes eliminate the need for a solvent.[2]

• Solvent-free conditions: Some methods utilize solid-state reactions or mechanochemical grinding to avoid the use of bulk solvents.[5][6]

• Use of reusable catalysts: Catalysts like MgO-Al2O3 and certain ionic liquids have been employed, which can be recovered and reused.[2]

Q5: How can I confirm the structure of my synthesized 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one?

A5: A combination of spectroscopic techniques is essential for structural confirmation:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This will provide detailed information about the carbon-hydrogen framework of the molecule.

• Infrared (IR) Spectroscopy: Look for characteristic absorption bands for the C=O (lactone) and C=N groups in the oxazolone ring.

• Mass Spectrometry (MS): This will confirm the molecular weight of your compound.

III. Experimental Protocols & Data

Protocol 1: Classical Synthesis of a 4-Substituted-2-phenyloxazol-5(4H)-one

This protocol is a general representation of the Erlenmeyer-Plöchl reaction and can be adapted for the synthesis of 4-(butan-2-yl)-1,3-oxazol-5(4H)-one by using the appropriate N-acyl-α-amino acid.

Materials:

• N-acyl-α-amino acid (e.g., Hippuric acid, 1.0 eq)

• Aldehyde (e.g., Benzaldehyde, 1.0-1.2 eq)[2]

• Anhydrous Sodium Acetate (1.0-1.5 eq)[2]

• Acetic Anhydride (3.0-5.0 eq)[2]

• Ethanol (for quenching and washing)

• Water

Procedure:

• In a round-bottom flask, combine the N-acyl-α-amino acid, aldehyde, and anhydrous sodium acetate.[2]

• Add acetic anhydride to the mixture.[2]

• Heat the reaction mixture in an oil bath at 80-100 °C for 1-2 hours with constant stirring.[2]

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.[2]

• Slowly add cold ethanol to precipitate the product and quench the excess acetic anhydride.[2]

• Cool the mixture in an ice bath to maximize precipitation.[2]

• Collect the solid product by vacuum filtration.

• Wash the collected solid with cold ethanol and then with water.[2]

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or acetic acid) to obtain the pure product.[2]

Table 1: Influence of Reaction Parameters on Yield

Parameter	Variation	Effect on Yield	Rationale
Catalyst	Anhydrous Sodium Acetate vs. Zinc Oxide	ZnO may lead to higher yields under optimized conditions.	Alternative catalysts can offer different reaction kinetics and fewer side reactions.[3]
Temperature	80 °C vs. 100 °C	Higher temperatures can increase reaction rate but may also promote side product formation.[1]	A balance must be struck between reaction rate and selectivity.
Solvent	Acetic Anhydride vs. Microwave (solvent-free)	Microwave-assisted synthesis often results in higher yields in shorter times.[2]	Microwave energy can accelerate the reaction through efficient heating.

IV. Visualizations

Reaction Mechanism

Caption: General mechanism of 4-substituted-1,3-oxazol-5(4H)-one synthesis.

Troubleshooting Workflow

Caption: Decision-making workflow for troubleshooting low yield.

V. References

• The Erlenmeyer-Plöchl Reaction: A Comprehensive Technical Guide to 5(4H)-Oxazolone Synthesis for Researchers and Drug Developme - Benchchem. (URL: )

• Erlenmeyer–Plöchl azlactone and amino-acid synthesis - Wikipedia. (URL: [Link])

• Bergmann‐Stern Azlactone Synthesis - R Discovery. (URL: [Link])

• Optimization of reaction conditions for the synthesis of oxazoline - ResearchGate. (URL: [Link])

• A Heterogeneous approach to synthesis of azlactones. (URL: [Link])

• 5(4 H )-oxazolones: Synthesis and biological activities - ResearchGate. (URL: [Link])

• troubleshooting side reactions in 5(4H)-oxazolone synthesis - Benchchem. (URL: )

• Synthetic Approaches and Biological Significance of Oxazolone Moieties: A Review - Biointerface Research in Applied Chemistry. (URL: [Link])

• METHODS FOR SYNTHESIS OF OXAZOLONES: A REVIEW. (URL: [Link])

• Technical Support Center: Catalyst Selection for Efficient 5(4H)-Oxazolone Synthesis - Benchchem. (URL: )

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Erlenmeyer–Plöchl azlactone and amino-acid synthesis - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. biointerfaceresearch.com [biointerfaceresearch.com]

Technical Support Center: 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one Synthesis &amp; Racemization Control

Welcome to the Technical Support Center for the synthesis and handling of 4-(butan-2-yl)-1,3-oxazol-5(4H)-one , commonly known as the azlactone or oxazolone derivative of isoleucine. This guide is designed for researchers and drug development professionals to troubleshoot and prevent epimerization at the C4 stereocenter during peptide coupling and amino acid activation.

Executive Summary & Mechanistic Causality

The synthesis of 4-(butan-2-yl)-1,3-oxazol-5(4H)-one is fundamentally challenged by the rapid epimerization of its C4 stereocenter. Because isoleucine contains a bulky sec-butyl side chain, bimolecular coupling kinetics are sterically hindered. This kinetic delay allows the activated carboxyl intermediate to undergo intramolecular cyclization, forming the 5(4H)-oxazolone ring (1)[1].

Once formed, the α-proton at the C4 position becomes highly acidic (pKa ≈ 9) due to the electron-withdrawing nature of the heterocycle (2)[2]. In the presence of bases (even mild tertiary amines), this proton is abstracted to form an achiral enolate intermediate. Subsequent reprotonation occurs from either face of the ring, resulting in a mixture of the desired L-isomer and the D-allo-isomer (3)[3].

Base-mediated enolization pathway of isoleucine azlactone leading to epimerization.

Troubleshooting Matrix

Q: Why am I detecting high levels of D-allo-isoleucine in my final peptide or coupled product? Root Cause: The prolonged lifetime of the oxazolone intermediate in the presence of a base allows continuous enolization. Solution: Introduce nucleophilic additives like HOBt or HOAt. These additives rapidly attack and open the oxazolone ring to form an active ester (e.g., OBt ester). The resulting active ester lacks the highly acidic α-proton of the azlactone and is significantly more resistant to base-mediated enolization (4)[4].

Q: Racemization is still occurring despite the use of HOBt/HOAt. What is failing? Root Cause: The base used during activation (e.g., Triethylamine, TEA) is too strong or sterically unhindered, accelerating α-proton abstraction faster than the additive can open the ring[2]. Solution: Switch to sterically hindered bases like N,N-Diisopropylethylamine (DIPEA) or 2,4,6-collidine. Alternatively, utilize Copper(II) chloride (CuCl2) as a secondary additive. Cu(II) coordinates the oxazolone intermediate and effectively suppresses enolization[4].

Q: Does pre-activation time impact the chiral purity of the isoleucine derivative? Root Cause: Yes. Pre-activating the amino acid in the absence of the nucleophile maximizes the concentration and lifespan of the oxazolone. Solution: Limit pre-activation to strictly under 2 minutes, or perform in situ coupling where the amine nucleophile is present alongside the activating reagents.

Quantitative Data: Impact of Coupling Conditions

To guide your experimental design, the following table summarizes the causal relationship between base selection, additives, and the resulting epimerization rates during isoleucine activation.

Coupling Reagent	Base	Additive	Pre-activation Time	% D-allo-Isoleucine
DCC	TEA	None	10 min	> 20%
DCC	DIPEA	None	10 min	~ 10%
EDC	None	HOBt	< 2 min	< 1%
EDC	None	HOBt + CuCl2	< 2 min	Not Detected

Data synthesized from foundational racemization studies and additive evaluations[4],[3].

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol incorporates a mandatory analytical validation step. By coupling the synthesis directly to chiral HPLC analysis, the workflow becomes a self-validating system.

Workflow for racemization-free isoleucine coupling and chiral validation.

Step-by-Step Methodology:

• Solvent Preparation: Dissolve Fmoc-Ile-OH (1.0 eq) and HOBt (1.2 eq) in anhydrous DMF. Cool the reaction vessel to 0°C using an ice bath to thermodynamically suppress enolization.

• Activation: Add EDC·HCl (1.1 eq) to the chilled solution. Crucial: Do not add any tertiary amine base at this stage. The absence of a basic center prevents the base-mediated abstraction of the α-proton[2].

• In Situ Coupling: Limit pre-activation to strictly < 2 minutes. Immediately introduce the amine nucleophile (1.0 eq). Allow the reaction to slowly warm to room temperature over 2 hours.

• Workup: Quench the reaction with 5% NaHCO3, extract with Ethyl Acetate, wash with brine, dry over MgSO4, and concentrate under reduced pressure.

• Self-Validation (Chiral HPLC): Dissolve a 1 mg sample of the crude product in Hexane/Isopropanol (90:10). Inject onto a Chiralpak IC column (or equivalent). Compare the chromatogram against pure L-Ile and D-allo-Ile reference standards. The protocol is validated if the D-allo-Ile peak integrates to < 1% of the total product area.

Frequently Asked Questions (FAQs)

Q: Can I reverse the epimerization once D-allo-isoleucine is formed? A: No. Epimerization occurs dynamically while the amino acid is in its activated oxazolone state. Once the nucleophile attacks and the stable amide/peptide bond is formed, the stereocenter is locked. The process is entirely irreversible (5)[5].

Q: Why does isoleucine racemize faster than alanine or leucine? A: The sec-butyl side chain of isoleucine creates significant steric bulk near the activated carbonyl. This slows down the desired intermolecular nucleophilic attack, increasing the half-life of the activated species and providing more time for the competing intramolecular oxazolone formation[1].

Q: Is keto-enol tautomerism or base-mediated enolization the primary culprit? A: Kinetic isotope effect studies and density functional theory (DFT) calculations confirm that base-mediated enolization (via an enolate intermediate) is the dominant pathway for racemization in these systems, rather than spontaneous keto-enol tautomerism (6)[6].

References

• Theoretical Study on the Epimerization of Azlactone Rings: Keto–Enol Tautomerism or Base-Mediated Racemization?, ACS Omega, 2

• Simultaneous Use of 1-hydroxybenzotriazole and copper(II) Chloride as Additives for Racemization-Free and Efficient Peptide Synthesis, PubMed, 4

• A Simple Method for the Study of Racemization in Peptide Synthesis, RSC Publishing, 3

• Peptide racemization mechanism. A kinetic isotope effect as a means of distinguishing enolization from oxazolone formation, PubMed, 6

• Brønsted Acid-Catalyzed Epimerization-Free Preparation of Dual-Protected Amino Acid Derivatives, PMC, 1

• Side reactions in peptide synthesis: An overview, Bibliomed, 5

Sources

• 1. Brønsted Acid-Catalyzed Epimerization-Free Preparation of Dual-Protected Amino Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A simple method for the study of racemization in peptide synthesis - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
• 4. Simultaneous use of 1-hydroxybenzotriazole and copper(II) chloride as additives for racemization-free and efficient peptide synthesis by the carbodiimide method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 6. Peptide racemization mechanism. A kinetic isotope effect as a means of distinguishing enolization from oxazolone formation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Reaction Conditions for 5(4H)-Oxazolone Formation

Welcome to the technical support center for the synthesis and optimization of 5(4H)-oxazolones (azlactones). This guide is designed for researchers, chemists, and drug development professionals who are utilizing the Erlenmeyer-Plöchl reaction and its modern variations. Here, we address common experimental challenges through a detailed troubleshooting guide and a comprehensive FAQ section, grounding our advice in mechanistic principles and field-proven protocols.

Troubleshooting Guide: Common Issues & Solutions

This section directly addresses specific problems you may encounter during the synthesis of oxazolones. Each entry outlines potential causes and provides actionable, step-by-step solutions to get your reaction back on track.

Problem: Low or No Product Yield

You've run the reaction, but the yield of your desired oxazolone is disappointingly low or even non-existent.

Potential Cause 1: Inactive or Suboptimal Catalyst

The traditional catalyst, fused sodium acetate, can be inefficient depending on the substrate. Its activity is also highly dependent on being anhydrous.

• Solution:

  • Ensure Anhydrous Catalyst: Use freshly fused sodium acetate or dry it thoroughly under vacuum before use. Moisture can inhibit the reaction.

  • Screen Alternative Catalysts: For substrates with electron-withdrawing groups, a stronger base like potassium phosphate (K₃PO₄) may improve yields.[1] For greener and often faster reactions, consider Lewis acids like zinc oxide (ZnO) or solvent-free microwave-assisted methods.[1][2]

Potential Cause 2: Presence of Water

The oxazolone ring is highly susceptible to hydrolysis.[2] Any moisture in the reagents or solvent can lead to ring-opening, converting your product back to the N-acyl-α,β-unsaturated amino acid.

• Solution:

  • Dry Reagents Rigorously: Use freshly distilled and dried acetic anhydride and high-purity, dry aldehydes.

  • Work Under Inert Atmosphere: For particularly sensitive substrates, running the reaction under a nitrogen or argon atmosphere can prevent atmospheric moisture from interfering.

Potential Cause 3: Suboptimal Reaction Temperature or Time

The reaction may be incomplete due to insufficient heating, or the product may be degrading from excessive heat or prolonged reaction times.

• Solution:

  • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to track the consumption of starting materials and the formation of the product.[1][3] This provides real-time data to determine the optimal reaction endpoint.

  • Optimize Temperature: While many classical procedures call for heating at 80-100°C[4], some catalyst systems perform better at room temperature or under controlled microwave irradiation.[1] Perform small-scale experiments at different temperatures to find the sweet spot for your specific substrate.

Problem: Significant Side Product Formation

Your reaction works, but the crude product is contaminated with significant impurities, complicating purification.

Potential Cause 1: Self-Condensation or Polymerization of Aldehyde

Highly reactive aldehydes, especially those without bulky groups, can self-condense under basic conditions. Harsh conditions (high temperature, strong base) can promote this and other undesired pathways.[1]

• Solution:

  • Control Reagent Stoichiometry: Use a slight excess (1.0-1.2 equivalents) of the aldehyde, but avoid a large excess.

  • Lower Reaction Temperature: Performing the reaction at the lowest effective temperature can slow down side reactions more than the desired reaction.

  • Choose a Milder Base: If using a strong base, consider switching to the more traditional sodium acetate or another weaker base to reduce the rate of side reactions.[2]

Potential Cause 2: Hydrolysis of the Oxazolone Ring

As mentioned, the presence of water can open the oxazolone ring, leading to the formation of the corresponding α,β-unsaturated acid as a major byproduct.[1]

• Solution:

  • Strict Anhydrous Conditions: This is the most critical factor. Ensure all reagents, especially the acetic anhydride and catalyst, are free of water.[2][3]

Problem: Difficulty in Product Purification

The desired oxazolone has formed, but isolating it in a pure form is proving challenging.

Potential Cause 1: Contamination with Acetic Acid/Anhydride

Acetic anhydride is often used in stoichiometric excess, and acetic acid is a byproduct. Both can be difficult to remove from the crude product.

• Solution:

  • Precipitation/Quenching: After the reaction is complete, cool the mixture and pour it into cold water or ethanol.[1][5] The oxazolone product is often a solid that will precipitate, while the acetic acid and quenched anhydride byproducts remain in solution.

  • Washing: Wash the filtered crude solid thoroughly with cold water to remove any remaining water-soluble impurities.[1]

Potential Cause 2: Co-crystallization with Structurally Similar Byproducts

Byproducts from side reactions may have similar polarity and solubility to the desired product, making recrystallization difficult.

• Solution:

  • Optimize Recrystallization Solvent: Test a range of solvents or solvent mixtures (e.g., ethanol, ethanol/water, ethyl acetate/hexane) to find a system where the product has high solubility at high temperatures but low solubility at low temperatures, while impurities remain in solution. Recrystallization from ethanol is a common and effective method.[1]

  • Column Chromatography: If recrystallization fails, flash column chromatography is a reliable alternative. Careful optimization of the solvent system (eluent) is necessary to achieve good separation.

Frequently Asked Questions (FAQs)

Q1: What is the classical method for synthesizing 5(4H)-oxazolones?

A1: The most common and historically significant route is the Erlenmeyer-Plöchl reaction. This reaction involves the condensation of an N-acylglycine (like hippuric acid) with an aldehyde or ketone.[1][4] It is typically performed in the presence of acetic anhydride, which serves as both a dehydrating agent and solvent, and a weak base catalyst, traditionally fused sodium acetate.[1][4]

Q2: What is the specific role of acetic anhydride in the reaction?

A2: Acetic anhydride is a crucial cyclodehydrating agent.[1] It first reacts with the carboxylic acid of the N-acylglycine to form a mixed anhydride intermediate. This intermediate is highly activated, and an intramolecular nucleophilic attack by the amide oxygen leads to cyclization, forming the oxazolone ring and eliminating a molecule of acetic acid.[1]

Q3: How does the choice of base/catalyst impact the reaction?

A3: The base plays a critical role in the mechanism. After the initial formation of the 2-substituted-5(4H)-oxazolone, the base (e.g., acetate) abstracts an acidic proton from the C-4 position.[4] This generates an enolate, which is the key nucleophile that attacks the aldehyde in an aldol-type condensation step. The choice of base can significantly influence the reaction rate and yield.[1] While sodium acetate is traditional, organic bases or other inorganic bases can offer faster reactions, though sometimes with more side products.[6][7]

Q4: How do substituents on the aromatic aldehyde affect the reaction rate?

A4: The electronic nature of the aldehyde substituent has a significant impact. Aldehydes with electron-withdrawing groups (e.g., nitro-, chloro-) are more electrophilic and tend to react faster.[7][8] Conversely, aldehydes with electron-donating groups (e.g., methoxy-, dimethylamino-) are less electrophilic and often result in slower reaction rates.[8][9]

Q5: Are there "green" or more environmentally friendly methods for this synthesis?

A5: Yes, considerable research has focused on developing greener alternatives. These include:

• Microwave-Assisted Synthesis: Often performed solvent-free, this method can dramatically reduce reaction times from hours to minutes and increase yields.[1][4]

• Mechanochemical Grinding: This solvent-free approach involves grinding the solid reactants together, providing energy mechanically to drive the reaction.[1]

• Alternative Catalysts: The use of reusable or less toxic catalysts like ionic liquids[8], ZnO, or alumina-boric acid mixtures aligns with green chemistry principles.[1]

Data & Protocols

Table 1: Effect of Catalyst on Oxazolone Synthesis

This table summarizes representative data on how catalyst choice can influence the yield of (Z)-4-benzylidene-2-phenyloxazol-5(4H)-one under different conditions.

Catalyst	Conditions	Reaction Time	Yield (%)	Reference
Sodium Acetate	Conventional Heating (100°C)	1-2 hours	66-89%	[4]
Zinc Oxide (ZnO)	Conventional Heating	3 hours	92%	[1][2]
[bmIm]OH (Ionic Liquid)	Room Temp, Solvent-Free	30-45 min	85-95%	[6][8]
None	Microwave Irradiation (Solvent-Free)	4-5 minutes	~90%	[1]

Experimental Protocol 1: Classical Erlenmeyer-Plöchl Synthesis

This protocol describes the traditional synthesis of (Z)-4-benzylidene-2-phenyloxazol-5(4H)-one.

Materials:

• Hippuric acid (1.0 eq)

• Benzaldehyde (1.1 eq)

• Anhydrous (fused) sodium acetate (1.2 eq)

• Acetic anhydride (3.0 eq)

• Ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser and stir bar, combine hippuric acid, benzaldehyde, and anhydrous sodium acetate.[4]

• Add acetic anhydride to the mixture.

• Heat the reaction mixture in an oil bath or on a heating mantle to 90-100°C for 1-2 hours with constant stirring.

• Monitor the reaction progress by TLC (e.g., using a 7:3 mixture of hexane:ethyl acetate).

• Once the starting material is consumed, cool the flask to room temperature.

• Slowly add cold ethanol to the reaction mixture to quench the excess acetic anhydride and precipitate the product.[4]

• Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Collect the yellow solid product by vacuum filtration.

• Wash the solid with cold ethanol and then with cold water to remove impurities.

• Recrystallize the crude product from ethanol to obtain pure, needle-like crystals.

Experimental Protocol 2: Microwave-Assisted Solvent-Free Synthesis

This protocol provides a green, rapid alternative to the classical method.

Materials:

• Hippuric acid (1.0 eq)

• Aromatic aldehyde (1.0 eq)

• Anhydrous sodium acetate (1.0 eq)

• Acetic anhydride (2.0 eq)

Procedure:

• In a microwave-safe vessel, thoroughly mix hippuric acid, the aromatic aldehyde, and anhydrous sodium acetate.[4]

• Add the minimal amount of acetic anhydride required.

• Place the vessel in a laboratory microwave reactor.

• Irradiate the mixture at a suitable power level (e.g., 300W) for 4-5 minutes.[1] Monitor temperature to avoid overheating and charring.

• After the reaction, allow the vessel to cool to room temperature.

• Pour the reaction mixture into a beaker of cold water, which will cause the solid product to precipitate.

• Collect the solid by filtration, wash thoroughly with water, and recrystallize from ethanol.

Visualizations & Workflows

Diagram 1: General Reaction Mechanism

This diagram illustrates the key steps of the Erlenmeyer-Plöchl reaction, from the cyclization of the N-acylglycine to the final condensation product.

Caption: Key mechanistic steps in the Erlenmeyer-Plöchl reaction.

Diagram 2: Troubleshooting Workflow for Low Yield

This flowchart provides a logical sequence of steps to diagnose and solve the problem of low product yield.

Caption: A decision-making workflow for troubleshooting low reaction yields.

References

• Benchchem. Technical Support Center: Catalyst Selection for Efficient 5(4H)-Oxazolone Synthesis.
• Benchchem. troubleshooting side reactions in 5(4H)-oxazolone synthesis.
• Benchchem. The Erlenmeyer-Plöchl Reaction: A Comprehensive Technical Guide to 5(4H)-Oxazolone Synthesis for Researchers and Drug Developme.
• Benchchem. Technical Support Center: Solvent-Free Synthesis of 5(4H)-Oxazolone Derivatives.
• ResearchGate. Catalyzing the Erlenmeyer Plöchl reaction: organic bases versus sodium acetate | Request PDF.
• Journal of Chemical and Pharmaceutical Research. A Green Protocol for Erlenmeyer Plöchl Reaction by Using [bmIm]OH.

• Wikipedia. Erlenmeyer–Plöchl azlactone and amino-acid synthesis. Available at: [Link]

• ACS Publications. Synthesis and Characterization of Oxazolone-Based Cationic Surfactants: Aggregation Behavior, Surface Properties, and Antimicrobial Activity | Langmuir. Available at: [Link]

• International Journal of Computational Engineering Research. Synthesis, Characterization and Biological Evaluation of Oxazolone Derivatives. Available at: [Link]

• ACS Publications. Substituents Effect on the Erlenmeyer−Plöchl Reaction: Understanding an Observed Process Reaction Time. Available at: [Link]

• Academia.edu. Substituents Effect on the Erlenmeyer−Plöchl Reaction: Understanding an Observed Process Reaction Time. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. jocpr.com [jocpr.com]
• 9. academia.edu [academia.edu]

Technical Support Center: Stability and Handling of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one in Solution

Welcome to the Technical Support Center for 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one , commonly known as isoleucine azlactone. As a highly reactive intermediate widely utilized in peptide synthesis, dynamic kinetic resolution (DKR), and the assembly of quaternary amino acids, its stability in solution is a primary concern for researchers.

This guide is designed to address the dual challenges of hydrolytic ring-opening and C4-epimerization, providing mechanistic insights and field-proven protocols to ensure the integrity of your synthetic workflows.

Part 1: Troubleshooting Guide & FAQs

Q1: My isoleucine azlactone is rapidly losing its stereochemical integrity in solution. What is the mechanistic cause, and how can I prevent it?

Causality: The epimerization of azlactones is driven by the high acidity of the C4 α-proton (pKa ≈ 9)[1]. In the presence of even mild bases (such as triethylamine, pyridine, or residual urea byproducts from coupling agents), this proton is abstracted to form a resonance-stabilized enolate, which exists in equilibrium with its aromatic 5-hydroxyoxazole tautomer[2]. While the bulky sec-butyl group of isoleucine provides steric hindrance that suppresses this process compared to smaller derivatives like alanine[1], epimerization is still rapid in basic or highly polar media. Because the sec-butyl side chain contains a second stereocenter, C4-deprotonation results in a diastereomeric mixture rather than a simple racemate.

Solution:

• Solvent Selection: Switch from polar aprotic solvents that stabilize ion pairs (like DMF) to non-polar or moderately polar aprotic solvents (e.g., Toluene, Dichloromethane)[3].

• Base Optimization: If a base is strictly required for your downstream reaction, utilize sterically hindered bases (e.g., DIPEA or 2,6-lutidine) at stoichiometric minimums. Alternatively, rely on biphasic phase-transfer conditions, which limit base exposure in the organic phase[4].

Q2: I am observing spontaneous degradation of the azlactone into an acyclic byproduct. What is happening?

Causality: You are observing hydrolytic ring-opening. The C5 carbonyl of the oxazol-5(4H)-one ring is highly electrophilic. Adventitious water or nucleophilic solvents (like alcohols) attack the C5 position, leading to ring cleavage and the formation of the corresponding acyclic N-acyl isoleucine derivative[2][4].

Solution:

• Ensure strict anhydrous conditions. Solvents must be freshly distilled or dried over activated 3Å molecular sieves.

• Avoid protic solvents like methanol or ethanol unless they are intended as nucleophiles for a controlled, stereoselective ring-opening step[2].

Q3: How does temperature affect the stability of the azlactone in solution?

Causality: Both enolization and hydrolysis are thermodynamically accelerated at higher temperatures. The activation energy barrier for enolate formation is easily overcome at room temperature[5]. Solution: Store prepared solutions at -20°C if not used immediately. For reactions, maintain temperatures between 0°C and 4°C during the activation and cyclization steps to suppress the transition state energy required for epimerization[5].

Part 2: Quantitative Stability Data

Table 1: Stability Profile of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one under Various Conditions (Data synthesized from established azlactone kinetic profiles)

Solvent System	Additive / Condition	Primary Degradation Pathway	Estimated Half-Life (t₁/₂)*
Dichloromethane (Anhydrous)	None (Neutral)	Stable	> 48 hours
Tetrahydrofuran (Anhydrous)	Triethylamine (1.0 eq)	Epimerization (Enolization)	< 30 minutes
Methanol / H₂O (9:1)	None (Neutral)	Hydrolysis (Ring-Opening)	< 2 hours
Toluene (Anhydrous)	DIPEA (0.1 eq)	Epimerization (Enolization)	~ 4 hours
Dichloromethane	EDC-Urea byproduct present	Epimerization	~ 1.5 hours

*At 25°C. Half-lives are approximate and highly dependent on strict adherence to anhydrous techniques.

Part 3: Experimental Methodologies

Protocol 1: Preparation and Storage of Anhydrous Isoleucine Azlactone Solutions

Objective: To generate a self-validating, stable stock solution of the azlactone that minimizes both hydrolysis and base-mediated epimerization.

• Equipment Preparation: Flame-dry all glassware under vacuum and purge with dry Argon.

• Solvent Preparation: Distill dichloromethane (DCM) over calcium hydride (CaH₂) and store over activated 3Å molecular sieves.

• Cyclization: Dissolve the N-acyl isoleucine precursor (1.0 mmol) in 4 mL of anhydrous DCM. Cool the solution to 0°C. Add 1.1 equivalents of EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)[3]. Stir for 2 hours at 0°C to room temperature.

• Critical Workup Step: Wash the organic layer rapidly with ice-cold 5% aqueous KHSO₄. Causality: This step is mandatory to remove the basic EDC-urea byproduct, which contains a tertiary amine moiety capable of acting as a base for the racemization process[3][5]. Follow with an ice-cold brine wash.

• Drying & Storage: Dry the organic layer over anhydrous Na₂SO₄. Filter and store the solution at -20°C under Argon.

• Self-Validation: Take a 50 µL aliquot, evaporate, dilute in CDCl₃, and run a rapid FTIR or ¹H-NMR. A strong IR carbonyl stretching absorption in the 1840–1820 cm⁻¹ region confirms the intact oxazol-5(4H)-one ring[3].

Protocol 2: Monitoring Epimerization via Chiral HPLC

Objective: To quantify the diastereomeric excess (de) of the azlactone in solution over time.

• Sampling: Quench a 100 µL aliquot of the azlactone solution into 900 µL of anhydrous hexane/isopropanol (99:1) containing 0.1% Trifluoroacetic acid (TFA). Causality: The TFA immediately protonates any transient enolate, halting the epimerization equilibrium.

• Analysis: Inject the quenched sample onto a Chiralpak AD-H column (or equivalent chiral stationary phase).

• Elution: Use an isocratic mobile phase of Hexane/IPA (95:5) at a flow rate of 1.0 mL/min.

• Detection: Monitor UV absorbance at 254 nm. Calculate the ratio of the two diastereomeric peaks to assess the extent of C4-epimerization.

Part 4: System Workflows and Mechanistic Visualizations

Mechanistic pathways showing base-mediated C4-epimerization and nucleophilic C5-hydrolysis.

Decision tree for troubleshooting isoleucine azlactone stability based on identified degradation products.

Sources

• 1. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 2. On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

How to scale up the synthesis of 4-(sec-butyl)-1,3-oxazol-5(4H)-one

Welcome to the Technical Support Center for the scale-up synthesis of 4-(sec-butyl)-1,3-oxazol-5(4H)-one, commonly known as the isoleucine azlactone. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with scaling up this highly reactive, transient intermediate.

This guide bypasses basic textbook theory to focus on field-proven troubleshooting, causality in reaction dynamics, and self-validating analytical protocols.

I. Reaction Workflow & Pathway Dynamics

Understanding the kinetic pathways and potential degradation routes of 4-(sec-butyl)-1,3-oxazol-5(4H)-one is critical before initiating scale-up. The diagram below illustrates the desired cyclodehydration pathway alongside the primary side reactions (epimerization and hydrolysis) that plague large-scale batches.

Fig 1. Kinetic pathways of isoleucine oxazolone synthesis and primary degradation routes.

II. Reagent Selection for Scale-Up

The choice of dehydrating agent dictates the impurity profile. The bulky sec-butyl group of isoleucine introduces steric hindrance at the α-position, which can slow down intramolecular cyclization and favor side reactions[1].

Table 1: Comparative Analysis of Cyclodehydration Reagents at Scale

Reagent System	Typical Yield	Epimerization Risk	Primary Byproduct Risk	Scale-Up Suitability & Causality
EDC·HCl (Aqueous/Biphasic)	85 - 95%	Moderate	N-Acylurea	High. Highly efficient for forming transient oxazolones; water-soluble byproducts allow for rapid biphasic extraction, minimizing hydrolysis time[1].
Acetic Anhydride (Ac₂O)	70 - 80%	High	Acetate adducts	Moderate. Prolonged heating required for sterically hindered isoleucine promotes base-catalyzed enolization and racemization.
PhI(OCOCF₃)₂ (Hypervalent Iodine)	40 - 60%	Low	4-acetoxy oxazolones	Low. Direct α-oxidation of N-benzoyl amino acids yields quaternary substituted derivatives, altering the target structure[2].

III. Troubleshooting & FAQs (Q&A)

Q1: Why am I seeing significant epimerization (allo-isoleucine formation) during the cyclization step at the 500g scale, even though my 5g pilot was chirally pure? A1: This is a classic heat-dissipation and residence-time issue. The α-proton in 5(4H)-oxazolones is highly acidic due to the resonance stabilization of the resulting enolate. At scale, longer reagent addition times and poor heat transfer create localized hot spots. This thermal energy drives base-catalyzed enolization, destroying the stereocenter and yielding D-allo-isoleucine derivatives[3]. Actionable Fix: Strictly control the internal temperature (< 5°C) during activation. Utilize 1H and 13C NMR spectrometry to monitor the epimerization; the chemical shift and coupling constants of the α-proton clearly differentiate L-isoleucine from D-allo-isoleucine[3].

Q2: My reaction with EDC is stalling, and LC-MS shows a massive spike in N-acylurea. How do I force the oxazolone formation? A2: The bulky sec-butyl side chain of isoleucine sterically hinders the nucleophilic attack of the amide oxygen onto the activated carboxylate[1]. If this intramolecular cyclization is too slow, the transient O-acylisourea intermediate undergoes an irreversible O-to-N acyl shift, forming the dead-end N-acylurea byproduct[1]. Actionable Fix: You must outcompete the O-to-N shift kinetically. Do not run the reaction too dilute; maintain a precursor concentration of at least 100 mM. Ensure the pH (if running in biphasic buffers like MES) is strictly maintained around 6.0, which optimizes the protonation state for EDC activation without accelerating hydrolysis[1].

Q3: We are losing 30% of our product during the aqueous workup. How can we isolate the oxazolone without it hydrolyzing back to the acid or forming dipeptides? A3: 4-(sec-butyl)-1,3-oxazol-5(4H)-one is highly electrophilic. In the presence of water, it will rapidly hydrolyze, or worse, act as an electrophile and react with unreacted amino acids to form dipeptides and tripeptides[4]. Actionable Fix: Treat the oxazolone as a transient intermediate rather than a stable final product. If isolation is mandatory, use a strictly anhydrous extraction solvent (e.g., dry dichloromethane) and perform the extraction rapidly (< 15 minutes) over an ice bath. Ideally, telescope the process: synthesize the oxazolone in an organic solvent and immediately introduce your target nucleophile (e.g., for peptide chain extension) in situ without intermediate isolation[1][4].

IV. Standard Scale-Up Methodology: Carbodiimide-Mediated Cyclodehydration

This protocol utilizes EDC to kinetically drive oxazolone formation while suppressing the O-to-N acyl shift. Every step includes a self-validating analytical check.

Step 1: Precursor Solvation & Temperature Control

• Action: Dissolve N-acyl-L-isoleucine (1.0 eq, 100 mM) in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere. Chill the reactor jacket to -5°C.

• Causality: Anhydrous conditions prevent premature hydrolysis of the O-acylisourea intermediate. The sub-zero jacket temperature compensates for the exothermic addition of the coupling reagent, suppressing epimerization.

Step 2: Kinetic Activation

• Action: Add EDC base (1.1 eq) dropwise via an addition funnel over 30 minutes, maintaining the internal temperature below 2°C.

• Causality: A slight excess of EDC ensures complete activation. Adding EDC as a free base (or EDC·HCl with a non-nucleophilic base like NMM) initiates the formation of the O-acylisourea. The slow addition prevents thermal spikes.

Step 3: In-Process Monitoring (Self-Validation)

• Action: Monitor the reaction in situ using ReactIR (FT-IR). Track the disappearance of the precursor carboxylic acid C=O stretch and the emergence of the characteristic oxazolone C=O stretch at ~1820 cm⁻¹.

• Causality: The oxazolone carbonyl absorbs at a unusually high frequency (1820-1830 cm⁻¹) due to ring strain and the adjacent oxygen atom. Relying on LC-MS can be misleading as the oxazolone often hydrolyzes on the LC column.

Step 4: Rapid Quench and Telescoping

• Action: Once FT-IR indicates plateaued conversion (typically 45-60 minutes), immediately wash the organic layer with ice-cold brine (1x) to remove urea byproducts. Dry rapidly over anhydrous Na₂SO₄, filter, and immediately subject the filtrate to the next synthetic step.

• Causality: Minimizing the time the oxazolone spends in the presence of trace water or basic impurities is the only reliable way to prevent ring-opening and preserve chiral integrity[3][4].

V. References

• A Novel Synthesis of 4-Acetoxyl 5(4H)-Oxazolones by Direct α-Oxidation of N-Benzoyl Amino-Acid Using Hypervalent Iodine. MDPI. Available at:[Link]

• Oxazolone mediated peptide chain extension and homochirality in aqueous microdroplets. PNAS. Available at:[Link]

• A Carbodiimide-Fueled Reaction Cycle That Forms Transient 5(4H)-Oxazolones. Journal of the American Chemical Society. Available at:[Link]

• NMR-based assignment of isoleucine vs. allo-isoleucine stereochemistry. RSC Publishing. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. NMR-based assignment of isoleucine vs . allo -isoleucine stereochemistry - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB01995E [pubs.rsc.org]
• 4. pnas.org [pnas.org]

Technical Support Center: Overcoming Poor Solubility of Oxazolone Derivatives

Welcome to the Advanced Applications Help Desk. As a Senior Application Scientist, I frequently encounter researchers struggling with the notoriously poor aqueous solubility of oxazolone derivatives (such as 4-arylidene-5-oxazolones). While these compounds are highly valuable as biological agents (antimicrobial, anticancer) and optical materials, their planar, rigid structures often lead to frustrating precipitation events during assays or formulation[1].

This guide provides field-proven, mechanistically grounded troubleshooting strategies to keep your oxazolone compounds in solution.

Module 1: Mechanistic Fundamentals (The "Why")

Q: Why do my synthesized 4-arylidene-5-oxazolones crash out of aqueous media instantly, even at low concentrations?

A: The insolubility of oxazolone derivatives is primarily a thermodynamic issue driven by crystal packing energy . Oxazolones are highly planar and often possess molecular symmetry. This allows the molecules to stack tightly via strong intermolecular π-π interactions and hydrogen bonding[2]. When introduced to an aqueous environment, the energy required to break this stable crystal lattice exceeds the solvation energy provided by water. To solve this, you must either disrupt the molecular planarity/symmetry synthetically[3] or mask the hydrophobic core using formulation techniques.

Decision matrix for oxazolone solubility enhancement strategies.

Module 2: Chemical Modification Workflows

Q: I am in the lead optimization phase. How can I synthetically modify the oxazolone core to improve solubility without losing biological activity?

A: If you have the freedom to alter the structure, the most effective approach is disrupting molecular symmetry and planarity . Introducing rotatable functional groups (like methoxy groups) or bulky appendages prevents tight intermolecular packing[2]. For example, the dimerization and addition of rotatable methoxy groups in aromatic imine oxazolones (like PBMBO) increased solubility by 2.1-fold in organic solvents compared to planar analogs[2]. Alternatively, converting the oxazolone into a quaternary ammonium surfactant (QAS) dramatically increases aqueous solubility by forming micelles[4].

Protocol: Quaternization of Oxazolones for Micellar Solubilization Causality: Attaching an alkyl bromide to the oxazolone core creates an amphiphilic molecule. The bulky headgroup and hydrophobic tail allow the compound to self-assemble into soluble micelles above the critical micelle concentration (CMC)[4].

• Dissolution: Dissolve 0.01 mol of the synthesized oxazolone in 100 mL of absolute ethanol[4].

• Alkylation: Add 0.01 mol of an alkyl bromide (e.g., 1-bromododecane or 1-bromohexadecane)[4].

• Reflux: Reflux the mixture continuously for 72 hours[4].

  • Self-Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using a 10% ethyl acetate in n-hexane mobile phase. The complete disappearance of the starting oxazolone spot confirms the reaction has reached completion[4].

• Recovery: Evaporate the ethanol under reduced pressure using a rotary evaporator.

• Purification: Recrystallize the crude solid to yield the pure oxazolone-derived cationic surfactant.

Module 3: Formulation & Complexation Troubleshooting

Q: I cannot alter the chemical structure of my lead oxazolone candidate. What is the most reliable formulation strategy for in vivo dosing?

A: For rigid, hydrophobic heterocycles, Inclusion Complexation with β-Cyclodextrin (β-CD) is the gold standard. The oxazolone molecule (guest) is physically encapsulated within the hydrophobic cavity of the β-CD cone, while the hydrophilic exterior of the β-CD ensures high aqueous solubility.

Step-by-step workflow for preparing oxazolone-cyclodextrin inclusion complexes.

Protocol: Preparation of Oxazolone/β-CD Inclusion Complexes (Solvent Evaporation Method)

• Guest Preparation: Dissolve the oxazolone derivative in a minimal volume of ethanol.

• Host Preparation: Dissolve an equimolar amount of β-cyclodextrin in distilled water, heating gently to 40°C to ensure complete dissolution.

• Complexation: Add the ethanolic oxazolone solution dropwise to the aqueous β-CD solution while stirring continuously at 400 rpm.

  • Self-Validation Check: The solution will initially appear cloudy due to the antisolvent effect. As the inclusion complex forms over 24 hours, the solution will gradually clarify, indicating successful encapsulation.

• Equilibration: Maintain stirring for 24 hours at room temperature.

• Drying: Remove the ethanol via rotary evaporation, then lyophilize (freeze-dry) the remaining aqueous phase for 48 hours to obtain the highly soluble complexed powder.

Module 4: In Vitro Assay Preparation FAQs

Q: How do I prepare oxazolone stock solutions for antimicrobial/cytotoxicity assays without them precipitating in cell culture media?

A: Oxazolones are notoriously insoluble in water but generally exhibit excellent solubility in Dimethyl Sulfoxide (DMSO)[5].

• Stock Preparation: Prepare a highly concentrated stock solution (e.g., 10 mg/mL or 10-50 mM) in 100% molecular-biology grade DMSO[5].

• Media Dilution: Dilute the stock into your aqueous assay buffer or cell culture media immediately before the experiment.

• Critical Constraint: Ensure the final concentration of DMSO in the assay does not exceed 1% (v/v) to prevent solvent-induced cytotoxicity. If precipitation still occurs at 1% DMSO, incorporate a non-ionic surfactant like Tween-80 (0.1% - 0.5%) into the media prior to adding the oxazolone stock to lower the interfacial tension and stabilize the dispersion.

Quantitative Data Summary

To guide your strategy selection, review the typical solubility improvements achieved through various interventions:

Strategy	Compound / Derivative	Modification / Formulation	Original Solubility	Enhanced Solubility	Fold Improvement
Structural Disruption	PBMBO (Oxazolone derivative)	Dimerization & rotatable methoxy groups	0.15 wt% (MBIQO)	0.32 wt% (PGMEA)	~2.1x [2]
Symmetry Disruption	Heterocyclic Carboxamides	Modification of bulky amino groups	< 1 µg/mL	> 35 µg/mL	>35.0x [3]
Cationic Conversion	OXZ-derived QASs	Quaternization with alkyl bromides	Insoluble	> CMC (Micellar solubility)	Significant [4]
Complexation	Oxazolone analogs	β-cyclodextrin inclusion complex	Poor (BCS Class II)	High aqueous recovery	~10-50x (Typical)

References

• Title: A comprehensive review on biological activities of oxazole derivatives Source: PMC - National Institutes of Health (NIH) URL: [Link]

• Title: Synthesis and Biological Evaluation of Novel Imidazolone - Thiabendazole-Based Metal Complexes Source: Impactfactor URL: [Link]

• Title: Novel Yellow Aromatic Imine Derivative Incorporating Oxazolone Moiety for Color Resist Applications Source: MDPI URL: [Link]

• Title: Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

• Title: Synthesis and Characterization of Oxazolone-Based Cationic Surfactants: Aggregation Behavior, Surface Properties, and Antimicrobial Activity Source: Langmuir - ACS Publications URL: [Link]

Sources

• 1. A comprehensive review on biological activities of oxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Yellow Aromatic Imine Derivative Incorporating Oxazolone Moiety for Color Resist Applications [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. impactfactor.org [impactfactor.org]

Technical Support Center: LC-MS Troubleshooting for 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, analytical scientists, and process chemists identify and mitigate byproducts during the synthesis and LC-MS analysis of 4-(butan-2-yl)-1,3-oxazol-5(4H)-one.

This target molecule is an azlactone (oxazolone) derived from the cyclodehydration of N-formyl-isoleucine. Due to the inherent electrophilic reactivity of the oxazol-5(4H)-one ring, researchers frequently encounter complex chromatograms containing epimers, hydrolysis products, and oligomers. This guide bridges synthetic mechanisms with analytical troubleshooting to ensure your LC-MS protocols are self-validating and mechanistically sound.

Diagnostic Analytical Workflow

To prevent analytical artifacts from being misidentified as synthetic byproducts, your LC-MS workflow must be optimized for moisture-sensitive heterocycles.

Figure 1: Standardized LC-MS workflow for azlactone analysis to minimize on-column degradation.

Frequently Asked Questions (Mechanisms & Causality)

Q1: I am observing a major mass shift of +18 Da (m/z 160.10) relative to my target azlactone (m/z 142.09). Is this unreacted starting material or a byproduct? Answer: It could be either, and distinguishing between the two requires retention time (RT) causality. Azlactones are highly susceptible to nucleophilic attack by adventitious water, which rapidly hydrolyzes the ring back to the N-acyl amino acid[1].

• Synthesis Byproduct: If the m/z 160.10 peak elutes at a different RT than your target azlactone, it is likely unreacted N-formyl-isoleucine or a hydrolysis byproduct formed during the aqueous workup.

• Analytical Artifact: If the m/z 160.10 mass perfectly co-elutes with the m/z 142.09 peak, it is an analytical artifact caused by on-column hydrolysis (due to aqueous LC mobile phases) or in-source moisture in the MS.

Q2: My chromatogram shows two distinct peaks with the exact same mass (m/z 142.09). What is causing this? Answer: You are observing diastereomers. Isoleucine contains two chiral centers. During the cyclodehydration step, the α-carbonyl stereocenter (C4 of the oxazolone ring) becomes highly acidic. Even weak bases (such as EDC urea byproducts) can trigger base-mediated epimerization via an enolate intermediate[2]. Because the sec-butyl side chain retains its original chirality, epimerization at C4 converts the pure L-isoleucine derivative into a mixture of L- and D-allo-isoleucine azlactones[2]. To mitigate this, strictly limit base equivalents and utilize lower reaction temperatures.

Q3: How can I achieve baseline separation of these epimeric azlactones on LC-MS? Answer: Diastereomeric azlactones have identical mass-to-charge ratios and nearly identical polarities, making them notoriously difficult to resolve on standard C18 reverse-phase columns. To achieve baseline separation without derivatization, transition to a mixed-mode chromatographic column or a chiral stationary phase, which are proven to effectively separate isoleucine and alloisoleucine isomers[3]. Ensure your mobile phase is slightly acidic (e.g., 0.1% formic acid) to suppress enolate formation and prevent further on-column epimerization.

Quantitative Byproduct Identification Matrix

Use the following data table to rapidly cross-reference Extracted Ion Chromatograms (XIC) with known synthetic deviations.

Byproduct Identity	Mechanism of Formation	Exact Mass [M+H]⁺	∆ Mass from Target	Mitigation Strategy
Target Azlactone	Cyclodehydration	142.0868	0 Da	N/A
N-formyl-isoleucine	Hydrolysis / Unreacted SM	160.0974	+18.0106 Da	Use strictly anhydrous solvents; verify coupling reagent activity.
Allo-azlactone	Base-mediated Epimerization	142.0868	0 Da	Reduce base equivalents; lower reaction temperature to 0°C.
Azlactone Dimer	Self-condensation (Enolate attack)	283.1658	+141.0790 Da	Run reaction at higher dilution; ensure slow addition of base.

Mechanistic Pathways of Byproduct Formation

Understanding the chemical causality behind your LC-MS data is critical. The diagram below maps the parasitic equilibria and degradation pathways that compete with your target synthesis.

Figure 2: Mechanistic pathways of azlactone formation, epimerization, and hydrolysis.

Validated Step-by-Step LC-MS Protocol

To ensure your analytical results are trustworthy, you must employ a self-validating protocol . This methodology uses an internal validation check to separate true synthetic byproducts from LC-MS artifacts.

Step 1: System Suitability & Validation Check (Self-Validation)

• Prepare a 1 µg/mL standard solution of pure N-formyl-isoleucine in anhydrous acetonitrile (ACN).

• Inject the standard to establish the exact retention time (RT_SM) of the hydrolyzed species.

• Causality Check: If the +18 Da peak in your actual reaction mixture matches RT_SM, it is a true chemical byproduct. If it elutes elsewhere, it is an on-column artifact.

Step 2: Reaction Quenching & Sample Preparation

• Extract 10 µL of the crude reaction mixture.

• Immediately quench by diluting into 990 µL of ice-cold, anhydrous ACN (do NOT use methanol or water, as protic solvents will ring-open the azlactone).

• Vortex for 10 seconds and centrifuge at 12,000 x g for 5 minutes to pellet any precipitated coupling salts.

• Transfer the supernatant to an autosampler vial equipped with a PTFE-lined cap.

Step 3: Chromatographic Separation

• Column: Use a mixed-mode or superficially porous C18 column (e.g., 2.1 x 50 mm, 1.8 µm) to achieve high-resolution separation of the isoleucine/alloisoleucine epimers[3].

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: Perform a rapid ballistic gradient (5% B to 95% B in 3.0 minutes) at a flow rate of 0.6 mL/min. Reasoning: A fast gradient minimizes the time the azlactone spends in the aqueous mobile phase, preventing on-column hydrolysis.

Step 4: Mass Spectrometric Detection

• Ionization: Electrospray Ionization in Positive mode (ESI+).

• Source Parameters: Lower the capillary temperature to 250°C to prevent thermal degradation of the fragile oxazolone ring.

• Scan Range: Set the MS1 scan range from m/z 100 to 500 to capture the target (142.09), hydrolysis products (160.10), and potential dimers (283.17).

References

• de Castro, P. P., et al. "Theoretical Study on the Epimerization of Azlactone Rings: Keto–Enol Tautomerism or Base-Mediated Racemization?" ACS Omega, 2018.[Link]

• "Erlenmeyer–Plöchl azlactone and amino-acid synthesis." Wikipedia, 2023.[Link]

• "A rapid LC-MS/MS assay for detection and monitoring of underivatized branched-chain amino acids in maple syrup urine disease." PMC, 2019.[Link]

Sources

• 1. Erlenmeyer–Plöchl azlactone and amino-acid synthesis - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A rapid LC-MS/MS assay for detection and monitoring of underivatized branched-chain amino acids in maple syrup urine disease - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Elucidation of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one by ¹H and ¹³C NMR Spectroscopy

Introduction

In the landscape of modern drug discovery and organic synthesis, the unambiguous confirmation of molecular structure is a cornerstone of scientific rigor. Among the pantheon of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy stands out for its ability to provide a detailed atomic-level map of a molecule's carbon-hydrogen framework.[1] This guide provides an in-depth, practical comparison for the characterization of a novel heterocyclic compound, 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one, using a suite of ¹H and ¹³C NMR experiments.

The 5(4H)-oxazolone ring is a privileged scaffold in medicinal chemistry, forming the core of compounds with a wide array of biological activities.[2][3] Therefore, precise characterization of its derivatives is critical. This document is designed for researchers and drug development professionals, offering not just protocols, but the underlying scientific rationale to empower robust and reliable structural elucidation.

Foundational Principles: A Refresher on NMR Spectroscopy

A successful NMR analysis is built on a solid understanding of its core principles. For ¹H NMR, three key pieces of information are extracted:

• Chemical Shift (δ): This indicates the electronic environment of a proton. Protons near electronegative atoms (like oxygen or nitrogen) are "deshielded" and appear at a higher chemical shift (downfield).

• Integration: The area under an NMR signal is proportional to the number of protons it represents.

• Spin-Spin Coupling (J): This results in the splitting of a signal into multiple peaks (a multiplet) and reveals the number of neighboring protons, governed by the n+1 rule.

For ¹³C NMR, spectra are typically acquired with proton-decoupling, resulting in a single sharp peak for each unique carbon environment. The chemical shift provides information about the carbon's hybridization and electronic environment. However, this simplification removes information about the number of attached protons. To regain this crucial information, we employ advanced pulse sequences like Distortionless Enhancement by Polarization Transfer (DEPT).[4][5][6][7]

The DEPT Experiment: Differentiating Carbon Types

The DEPT experiment is an indispensable tool for assigning carbon signals.[7][8] It is typically run in three stages to differentiate between methyl (CH₃), methylene (CH₂), methine (CH), and quaternary (C) carbons.[5]

• Standard ¹³C {¹H} Spectrum: Shows all carbon signals.

• DEPT-90: Only CH (methine) carbons appear as positive signals.[5][7]

• DEPT-135: CH₃ and CH carbons appear as positive signals, while CH₂ carbons appear as negative (inverted) signals. Quaternary carbons are absent in both DEPT-90 and DEPT-135 spectra.[5][6]

By comparing these three spectra, a complete assignment of all carbon types can be achieved.[5]

Caption: Logic diagram for identifying carbon types using DEPT NMR.

Experimental Protocol: From Sample to Spectrum

The quality of an NMR spectrum is profoundly dependent on meticulous sample preparation.[9][10] A flawed sample will yield a flawed spectrum, wasting valuable instrument time and obscuring critical data.

Sample Preparation Workflow

Caption: Standard workflow for preparing a high-quality NMR sample.

Step-by-Step Methodology

• Compound Weighing: For a standard high-field NMR spectrometer, weigh 5-25 mg of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one for ¹H NMR.[9][11] For the less sensitive ¹³C NMR experiments, a more concentrated sample (10-50 mg) is preferable.[10]

• Solvent Selection: Choose a deuterated solvent that fully dissolves the compound. Chloroform-d (CDCl₃) is an excellent first choice for many organic molecules due to its relatively low cost and ability to dissolve a wide range of compounds. Use approximately 0.6-0.7 mL of solvent.[10]

• Internal Standard: The residual non-deuterated solvent peak (e.g., CHCl₃ at 7.26 ppm) can be used for spectral calibration.[11] Alternatively, a small amount of an internal standard like tetramethylsilane (TMS) can be added, which provides a sharp reference signal at 0 ppm.

• Dissolution and Transfer: Dissolve the sample in a small, clean glass vial before transferring it to the NMR tube with a Pasteur pipette.[11] This prevents contamination of the NMR tube and allows for visual confirmation of complete dissolution.

• Tube Quality: Use high-quality, clean, and unscratched NMR tubes. Imperfections can distort the magnetic field homogeneity, leading to broadened peaks and poor spectral resolution.[9]

• Data Acquisition: Load the sample into the spectrometer. Acquire a standard ¹H spectrum, followed by a proton-decoupled ¹³C spectrum, and then the DEPT-90 and DEPT-135 experiments.

Spectral Analysis of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one

To interpret the spectra, we must first analyze the molecule's structure to identify the number of unique proton and carbon environments.

Structure and Atom Labeling:

(Note: This is a simplified representation. The actual structure is a 5-membered ring.)

Correct Structure with IUPAC Numbering:

Let's relabel for clarity based on connectivity:

• Protons:

  • Ha: Methine proton on the oxazolone ring (C4).

  • Hb: Methine proton of the sec-butyl group.

  • Hc, Hc': Diastereotopic methylene protons of the sec-butyl group.

  • Hd: Methyl protons (triplet) of the sec-butyl group.

  • He: Methyl protons (doublet) of the sec-butyl group.

• Carbons:

  • C2: C=N carbon.

  • C4: CH carbon of the oxazolone ring.

  • C5: C=O (carbonyl) carbon.

  • C6: CH methine carbon of the sec-butyl group.

  • C7: CH₂ methylene carbon of the sec-butyl group.

  • C8: CH₃ methyl carbon (doublet).

  • C9: CH₃ methyl carbon (triplet).

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)

The chemical environment of each proton dictates its chemical shift and coupling pattern.

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Hₐ	4.2 - 4.5	Doublet of Doublets (dd)	1H	Alpha to a carbonyl and nitrogen, coupled to Hь.
Hь	1.8 - 2.1	Multiplet (m)	1H	Coupled to Hₐ, Hc/c', and Hₑ.
H꜀, H꜀'	1.4 - 1.7	Multiplet (m)	2H	Diastereotopic protons coupled to Hь and HᏧ.
HᏧ	0.9 - 1.0	Triplet (t)	3H	Coupled to the two H꜀ protons.
Hₑ	1.1 - 1.3	Doublet (d)	3H	Coupled to the Hь proton.

Note: The exact chemical shifts for protons in butan-2-ol are around 0.9 ppm (t), 1.2 ppm (d), 1.45 ppm (m), and 3.8 ppm (m) for the CH-OH proton.[12] The oxazolone ring will influence these shifts.

Predicted ¹³C and DEPT NMR Spectra (125 MHz, CDCl₃)

The electron-withdrawing nature of the carbonyl group and the heteroatoms significantly influences the carbon chemical shifts.[2][13]

Carbon Label	Predicted Chemical Shift (δ, ppm)	Carbon Type	DEPT-90	DEPT-135	Rationale
C₅	170 - 175	C	Absent	Absent	Carbonyl carbon, highly deshielded.[2]
C₂	162 - 168	C	Absent	Absent	Imine-like carbon (C=N) in the ring.[2]
C₄	65 - 75	CH	Positive	Positive	Methine carbon adjacent to oxygen and carbonyl.
C₆	35 - 45	CH	Positive	Positive	Methine carbon of the alkyl chain.
C₇	25 - 30	CH₂	Absent	Negative	Methylene carbon in the alkyl chain.
C₈	15 - 20	CH₃	Absent	Positive	Methyl carbon.
C₉	10 - 15	CH₃	Absent	Positive	Methyl carbon, typically the most upfield signal.

Note: In butan-2-ol, the carbon shifts are approximately 10.0, 22.8, 32.0, and 69.3 ppm.[14] These serve as a baseline for the sec-butyl group, which will be adjusted by the presence of the oxazolone ring.

Comparative Analysis: NMR vs. Other Techniques

While NMR is unparalleled for detailed structural mapping, a multi-technique approach provides the most robust characterization.[2]

Technique	Primary Information Provided	Sensitivity	Specificity
NMR Spectroscopy	Detailed carbon-hydrogen framework, atom connectivity, stereochemistry.	Moderate (µg to mg).[2]	Very High; can distinguish isomers.[2]
Mass Spectrometry (MS)	Molecular weight, elemental formula (HRMS), structural fragments.	High (ng to pg).[2]	High for molecular weight, moderate for isomers.
Infrared (IR) Spectroscopy	Presence of specific functional groups (e.g., C=O, C=N).	Low (mg level).[2]	Moderate; characteristic but can be ambiguous.

For 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one, IR would confirm the presence of the carbonyl group (strong absorption ~1780-1800 cm⁻¹) and the C=N bond (~1650 cm⁻¹).[15] Mass spectrometry would confirm the molecular weight and could show characteristic fragmentation patterns, such as the loss of CO₂.[2] However, only NMR can definitively establish the precise connectivity and stereochemistry of the butan-2-yl substituent relative to the oxazolone ring.

Conclusion

The structural elucidation of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one is efficiently and definitively achieved through a combination of ¹H, ¹³C, and DEPT NMR experiments. By systematically analyzing chemical shifts, coupling patterns, and signal phases in DEPT spectra, a complete and unambiguous assignment of every proton and carbon in the molecule is possible. This guide provides the foundational principles, detailed protocols, and predictive data to empower researchers to confidently characterize this and similar heterocyclic compounds, ensuring the scientific integrity of their work.

References

• Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. (2017, May 1).
• 13.12: DEPT ¹³C NMR Spectroscopy - Chemistry LibreTexts. (2024, October 4).
• 6.4: DEPT C-13 NMR Spectroscopy - Chemistry LibreTexts. (2023, February 11).
• NMR Sample Preparation Guide. (n.d.).
• NMR Sample Preparation. (n.d.). College of Science and Engineering - University of Minnesota Twin Cities.
• DEPT NMR vs APT NMR: Which is Best C13 NMR Experiment For You? (2021, May 24). Anasazi Instruments.
• NMR sample preparation guidelines. (2025, May 23).
• DEPT EXPERIMENT - IMSERC. (n.d.).
• NMR Sample Preparation Guidelines. (2011, February 16).
• NMR Sample Preparation: The Complete Guide. (n.d.). Organomation.
• Salim-uz-Zaman Siddiqui, et al. (2012). Synthesis, spectroscopic characterization and pharmacological evaluation of oxazolone derivatives. Journal of the Serbian Chemical Society.
• Synthesis and Characterization of Oxazolone-Based Cationic Surfactants: Aggregation Behavior, Surface Properties, and Antimicrobial Activity. (2025, July 29). Langmuir - ACS Publications.
• Confirming the Structure of 5(4H)-Oxazolone Derivatives: A Comparative Guide to LC/MS Analysis. (2025). Benchchem.
• Chaitanyaprasad, K. (n.d.).
• Synthesis and immunomodulatory properties of selected oxazolone derivatives. (2004, May 1). PubMed.
• Al. Abodi, A. K., et al. (2012). Synthesis and Characterization of New 1,3-Oxazol-5-(4H)-one Derivatives. American Journal of Organic Chemistry.
• METHODS FOR SYNTHESIS OF OXAZOLONES: A REVIEW. (n.d.).
• Spectral Properties of Novel 1,3-oxazol-5(4H)-ones With Substituted Benzylidene and Phenyl Rings. (n.d.). Acta Chimica Slovenica.
• C-13 nmr spectrum of butan-2-ol. (2026, March 3). Doc Brown's Advanced Organic Chemistry Revision Notes.
• Spectral properties of novel 1,3-oxazol-5(4H)-ones with substituted benzylidene and phenyl rings. (2025, August 6). ResearchGate.
• Peptide-Catalyzed Conversion of Racemic Oxazol-5(4H)-ones into Enantiomerically Enriched α-Amino Acid Derivatives. (2014, February 12). The Journal of Organic Chemistry - ACS Publications.
• Synthesis and Antioxidant Properties of New Oxazole-5(4H)-one Derivatives. (n.d.). PMC.
• 1H proton nmr spectrum of butan-2-ol. (2026, March 3). Doc Brown's Advanced Organic Chemistry Revision Notes.
• (13)C NMR substituent-induced chemical shifts in 4-(substituted phenyl)-3-phenyl-1,2,4-oxadiazol-5(4H)-ones (thiones). (2015). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy.

Sources

• 1. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis and Antioxidant Properties of New Oxazole-5(4H)-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. web.uvic.ca [web.uvic.ca]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. DEPT NMR vs APT NMR : Which is Best C13 NMR Experiment For You? [aiinmr.com]
• 8. DEPT EXPERIMENT [imserc.northwestern.edu]
• 9. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 10. organomation.com [organomation.com]
• 11. scribd.com [scribd.com]
• 12. C4H10O CH3CH(OH)CH2CH3 butan-2-ol low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 2-butanol sec-butyl alcohol 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 13. orbit.dtu.dk [orbit.dtu.dk]
• 14. docbrown.info [docbrown.info]
• 15. files01.core.ac.uk [files01.core.ac.uk]

Analytical Mastery: Enantiomeric Purity Analysis of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one via Chiral HPLC

Introduction: The Stereochemical Challenge of Azlactones

4-(Butan-2-yl)-1,3-oxazol-5(4H)-one—the azlactone derivative of isoleucine—is a critical intermediate in peptide synthesis, asymmetric catalysis, and the development of heterocyclic therapeutics. However, the formation of this oxazolone is notoriously accompanied by a high risk of epimerization at the C4 position[1]. Quantifying the stereochemical fidelity of this intermediate is paramount for drug development professionals.

This guide objectively compares leading chiral stationary phases (CSPs) and provides a field-validated High-Performance Liquid Chromatography (HPLC) protocol for the precise quantification of stereoisomeric excess.

Mechanistic Causality: The Epimerization Dilemma

To analyze the purity of 4-(butan-2-yl)-1,3-oxazol-5(4H)-one, one must first understand why it racemizes. The C4 proton of the oxazolone ring (derived from the α -carbon of isoleucine) is highly acidic, with a pKa of approximately 9[2].

During activation with coupling reagents (e.g., EDC) or in the presence of basic additives, the molecule readily undergoes base-mediated enolization or keto-enol tautomerism. This forms a planar, achiral enolate intermediate[1][3]. Because the sec-butyl side chain contains a second, stable stereocenter (C2'), epimerization at C4 results in a mixture of diastereomers: the native (4S,2'S) form and the epimerized (4R,2'S) form.

Figure 1: Base-mediated epimerization pathway of isoleucine azlactone via an achiral enolate.

Comparative Analysis of Chiral Stationary Phases (CSPs)

While diastereomers can sometimes be resolved on achiral phases, the subtle spatial differences of azlactone epimers—and the potential presence of enantiomeric impurities from the starting amino acid—mandate the use of Chiral Stationary Phases (CSPs). Polysaccharide-based CSPs are the industry standard for this application[3][4].

Below is an objective comparison of traditional coated phases versus next-generation immobilized phases for oxazolone analysis.

Column Type	Stationary Phase Chemistry	Solvent Compatibility	Resolution ( Rs​ ) for Azlactones	Best Use Case
CHIRALPAK® AD-H	Amylose tris(3,5-dimethylphenylcarbamate) (Coated)	Strict Normal Phase (Hexane/IPA/EtOH)	Excellent ( >2.0 )[5]	Standard analytical screening of pure, highly soluble oxazolones.
CHIRALCEL® OD-H	Cellulose tris(3,5-dimethylphenylcarbamate) (Coated)	Strict Normal Phase (Hexane/IPA/EtOH)	Good ( 1.5−2.0 )[6]	Phenyl-substituted oxazolones; aliphatic side chains may show broader peaks.
CHIRALPAK® IA	Amylose tris(3,5-dimethylphenylcarbamate) (Immobilized)	Universal (Compatible with DCM, EtOAc, THF)	Excellent ( >2.0 )[4]	Crude reaction mixtures requiring strong solubilizing agents (e.g., DCM).
CHIRALPAK® IC	Cellulose tris(3,5-dichlorophenylcarbamate) (Immobilized)	Universal (Compatible with DCM, EtOAc, THF)	Very Good ( >1.8 )[7]	Resolving co-eluting impurities; the chloro-groups offer unique π−π selectivity.

Expert Insight: For 4-(butan-2-yl)-1,3-oxazol-5(4H)-one, CHIRALPAK IA is the superior choice. It matches the exceptional chiral recognition of the AD-H column but eliminates the risk of phase stripping if residual reaction solvents (like dichloromethane or ethyl acetate) are inadvertently injected with the sample[4].

Experimental Protocol: Self-Validating Chiral HPLC Workflow

This protocol establishes a self-validating system for quantifying the diastereomeric/enantiomeric excess of 4-(butan-2-yl)-1,3-oxazol-5(4H)-one.

Figure 2: Step-by-step analytical workflow for chiral HPLC of oxazolones.

Step-by-Step Methodology

• Sample Preparation:

  • Isolate the crude 4-(butan-2-yl)-1,3-oxazol-5(4H)-one.

  • Dissolve the analyte in HPLC-grade n-hexane/isopropanol (90:10 v/v) to a final concentration of 1.0 mg/mL[3].

  • Critical Causality:Never use protic solvents (e.g., pure methanol or water) or basic additives (e.g., diethylamine) in the sample diluent or mobile phase. Oxazolones are highly reactive electrophiles; protic/basic conditions will trigger rapid ring-opening solvolysis or on-column racemization[3].

• Column Setup & Equilibration:

  • Install a CHIRALPAK IA column (4.6 mm × 250 mm, 5 µm particle size).

  • Flush the system with the mobile phase: n-Hexane/Isopropanol (95:5 v/v) at a flow rate of 1.0 mL/min[4][8].

  • Equilibrate until the baseline is completely stable (typically 10-15 column volumes).

• Chromatographic Parameters:

  • Column Temperature: 25 °C. Do not exceed 30 °C, as elevated temperatures decrease the chiral recognition capability of the polysaccharide phase and increase the risk of on-column epimerization.

  • Injection Volume: 5–10 µL.

  • Detection: UV absorbance at 210 nm[4][9]. Unlike 2-phenyl azlactones which absorb strongly at 254 nm, the aliphatic 4-(butan-2-yl) derivative lacks an extended conjugated π -system, making low-UV detection mandatory.

• System Suitability (Self-Validation):

  • Inject a deliberately epimerized reference standard (prepared by treating the pure oxazolone with a catalytic amount of triethylamine prior to analysis).

  • Acceptance Criteria: The resolution factor ( Rs​ ) between the (4S,2'S) and (4R,2'S) peaks must be ≥1.5 (baseline resolution). If Rs​<1.5 , decrease the IPA modifier concentration to 2-3% to increase retention ( k′ ) and selectivity ( α ).

References

• MDPI - Synthesis, Enantiomeric Resolution and Biological Evaluation of HIV Capsid Inhibition Activity for Racemic, (S)- and (R)-PF74. Available at:[Link]

• ACS Omega - Theoretical Study on the Epimerization of Azlactone Rings: Keto–Enol Tautomerism or Base-Mediated Racemization? Available at:[Link]

• PMC (National Institutes of Health) - Brønsted Acid-Catalyzed Epimerization-Free Preparation of Dual-Protected Amino Acid Derivatives. Available at:[Link]

• RSC Publishing - Iridium-Catalyzed Asymmetric Double Allylic Alkylation of Azlactone. Available at: [Link]

• ACS Publications - Synthesis of Orthogonally Protected (2S)-2-Amino-adipic Acid (α-AAA). Available at: [Link]

• PMC (National Institutes of Health) - Enantioselective Preparation of Cyclopentene-Based Amino Acids with a Quaternary Carbon Center. Available at: [Link]

• Semantic Scholar - Organocatalytic asymmetric approach to spirocyclic tetrahydrothiophenes containing either a butenolide or an azlactone structural motif. Available at:[Link]

• ACS Publications - Construction of Chiral α-Amino Quaternary Stereogenic Centers via Phase-Transfer Catalyzed Enantioselective α-Alkylation of α-Amidomalonates. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Brønsted Acid-Catalyzed Epimerization-Free Preparation of Dual-Protected Amino Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Enantioselective Preparation of Cyclopentene-Based Amino Acids with a Quaternary Carbon Center - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. rsc.org [rsc.org]

A Comparative Guide to the Structural Confirmation of 4-(sec-butyl)-1,3-oxazol-5(4H)-one: The Definitive Role of X-ray Crystallography

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a molecule's three-dimensional structure is a cornerstone of chemical research. The 5(4H)-oxazolone core is a privileged scaffold in medicinal chemistry, forming the basis of compounds with a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] Therefore, precise structural characterization of its derivatives, such as 4-(sec-butyl)-1,3-oxazol-5(4H)-one, is not merely a procedural step but a critical prerequisite for understanding structure-activity relationships (SAR) and ensuring the integrity of subsequent research.

This guide provides an in-depth comparison of analytical techniques for the structural elucidation of 4-(sec-butyl)-1,3-oxazol-5(4H)-one, with a primary focus on single-crystal X-ray diffraction (SCXRD). We will explore why SCXRD stands as the gold standard, providing direct atomic-level information, and compare its capabilities with complementary spectroscopic and computational methods.[3][4]

X-ray Crystallography: The Gold Standard for Structure Elucidation

While techniques like NMR and mass spectrometry provide essential clues about a molecule's connectivity and mass, they are ultimately indirect methods. Single-crystal X-ray diffraction is unparalleled in its ability to provide a definitive, high-resolution, three-dimensional map of a molecule's atomic arrangement in the solid state.[4] This includes precise bond lengths, bond angles, and, crucially, the absolute stereochemistry of chiral centers—information that is often ambiguous or inaccessible through other techniques.

The journey from a synthesized powder to a confirmed crystal structure is a multi-step process that demands both precision and patience. The primary bottleneck is often the growth of high-quality single crystals suitable for diffraction.[3][5]

Experimental Workflow: From Powder to Final Structure

The process of obtaining a crystal structure can be visualized as a linear progression with a critical, often iterative, crystallization step.

Caption: Workflow for X-ray crystallography structure confirmation.

Protocol: Growing Single Crystals by Vapor Diffusion

Vapor diffusion is a widely used and effective method for crystallizing milligram quantities of small molecules.[6] It relies on the slow diffusion of a volatile "anti-solvent" vapor into a solution of the compound, gradually reducing the compound's solubility and inducing crystallization.

Objective: To grow single crystals of 4-(sec-butyl)-1,3-oxazol-5(4H)-one suitable for SCXRD analysis.

Materials:

• Purified 4-(sec-butyl)-1,3-oxazol-5(4H)-one (~5-10 mg)

• A pair of miscible solvents:

  • A "good" solvent in which the compound is readily soluble (e.g., Dichloromethane, Ethyl Acetate, Toluene).

  • A "poor" or "anti-solvent" in which the compound is sparingly soluble, but which is more volatile than the good solvent (e.g., Pentane, Hexane, Diethyl Ether).[6]

• Small inner vial (e.g., 0.5 mL) and a larger outer vial (e.g., 4 mL) with a sealing cap.

Step-by-Step Methodology:

• Solubility Screening (Rationale): Before setting up the diffusion, it is crucial to identify a suitable solvent system. The ideal "good" solvent will dissolve the compound completely at a moderate concentration. The "anti-solvent" should be fully miscible with the good solvent but should cause the compound to precipitate when added directly. This ensures that as the anti-solvent vapor diffuses into the solution, it will effectively lower the overall solubility.

• Prepare the Compound Solution: Dissolve ~5-10 mg of the purified compound in a minimal amount of the "good" solvent (e.g., 200-300 µL) inside the small inner vial. The solution should be saturated or near-saturated but free of any solid particles.

• Set up the Diffusion Chamber: Add a larger volume of the "anti-solvent" (e.g., 1-2 mL) to the outer vial. Carefully place the open inner vial containing the compound solution inside the outer vial.

• Seal and Incubate: Seal the outer vial tightly to create a closed system. This allows the more volatile anti-solvent to slowly evaporate and its vapor to diffuse into the compound solution.[7] Place the sealed vial in a vibration-free location at a constant temperature (e.g., room temperature or 4°C). Slower diffusion, often achieved at lower temperatures, can lead to fewer, higher-quality crystals.[6]

• Monitor Crystal Growth: Check the vial periodically over several days to weeks. Do not disturb the vial, as vibrations can disrupt crystal nucleation and growth. High-quality crystals often appear as clear, well-defined geometric shapes.

• Crystal Harvesting: Once suitable crystals have formed, carefully open the vial and use a mounted loop or a fine pipette to remove a crystal along with a small amount of the mother liquor.

A Multi-Technique Approach to Structure Confirmation

While X-ray crystallography provides the definitive answer, a combination of analytical techniques is essential for a comprehensive characterization and is often required before embarking on the sometimes lengthy crystallization process.[8]

Caption: Integrated workflow for structure confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the connectivity of atoms in a molecule in solution. For 4-(sec-butyl)-1,3-oxazol-5(4H)-one, ¹H and ¹³C NMR would provide the initial evidence of a successful synthesis.[9]

• ¹H NMR: Would confirm the presence of the sec-butyl group (a triplet, a sextet, and a doublet) and the proton at the C4 position (a doublet). The chemical shifts would be indicative of their electronic environment.

• ¹³C NMR: Would show characteristic signals for the carbonyl carbon (~165 ppm) and the C=N carbon (~163 ppm) of the oxazolone ring, in addition to the four distinct carbons of the sec-butyl group.[8]

Mass Spectrometry (MS)

Mass spectrometry is indispensable for determining the molecular weight of a compound, providing a fundamental check of its identity.[8]

• High-Resolution MS (HRMS): Provides a highly accurate mass measurement, allowing for the determination of the elemental formula.

• Tandem MS (MS/MS): Involves fragmenting the protonated molecule [M+H]⁺. A characteristic fragmentation pattern for 5(4H)-oxazolones is the neutral loss of carbon dioxide (CO₂, 44 Da), which provides strong evidence for the presence of the oxazolone ring.[8][10]

Computational Modeling

Density Functional Theory (DFT) calculations can be used to predict the optimized molecular geometry.[1] While purely theoretical, comparing the calculated bond lengths and angles with those obtained from X-ray crystallography serves as an excellent validation of both the experimental result and the theoretical model. Discrepancies can arise because theoretical calculations model an isolated molecule in the gas phase, whereas crystallography observes a molecule within a solid-state crystal lattice.[1]

Comparative Data Summary

The choice of analytical technique depends on the specific information required. The following tables summarize the capabilities of each method and present hypothetical, yet representative, data for an oxazolone derivative.

Table 1: Comparison of Key Analytical Techniques for Structure Elucidation

Feature	X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry
Primary Information	3D atomic arrangement, stereochemistry, bond lengths/angles.[4]	Carbon-hydrogen framework, atomic connectivity.[8]	Molecular weight, elemental formula (HRMS), structural fragments.[8]
Specificity	Unambiguous for structure and stereoisomers.	Very high, can distinguish between most isomers.	High for molecular weight, moderate for isomeric differentiation.
Sample Requirement	High-quality single crystal (µg to mg).[5]	Larger (>0.1 mg in ~0.5 mL of solvent).[8]	Small (ng to pg level).[8]
Analysis Time	Days to weeks (including crystallization).	Minutes to hours per experiment.	Fast (minutes per sample).
Key Limitation	Requires a suitable single crystal, which can be difficult to obtain.[3]	Does not provide 3D spatial arrangement in the solid state.	Provides limited connectivity and no stereochemical information.

Table 2: Representative Crystallographic Data for a Substituted 1,3-Oxazol-5(4H)-one Derivative (Based on published data for similar structures, e.g., C17H13NO3)[11]

Parameter	Value
Chemical Formula	C17H13NO3
Formula Weight	279.28
Crystal System	Triclinic
Space Group	P-1
Unit Cell Dimensions	a = 8.807 Å, b = 9.614 Å, c = 9.827 Å
α = 66.50°, β = 67.25°, γ = 71.73°
Volume (ų)	691.14
Z (Molecules/unit cell)	2
R-factor (R1)	< 0.05 (indicates a good fit between the model and experimental data)

Conclusion

For the definitive structural confirmation of novel compounds like 4-(sec-butyl)-1,3-oxazol-5(4H)-one, single-crystal X-ray diffraction remains the unequivocal gold standard. It is the only technique that provides a direct and unambiguous visualization of the molecule's three-dimensional structure, which is paramount for applications in drug design and materials science. However, a holistic and efficient research workflow relies on a multi-technique approach. NMR and mass spectrometry are the workhorse techniques for initial characterization, confirming connectivity and molecular weight, thereby validating the synthetic route before attempting the often-challenging process of crystallization. The integration of these methods provides a self-validating system, ensuring the highest level of scientific integrity and confidence in the final structural assignment.

References

• SPT Labtech. Chemical crystallization. [Link]

• Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(7), 2538-2562. [Link]

• Unknown Author. Crystallization of small molecules. [Link]

• Staples, R. J. (2015). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E: Crystallographic Communications, 71(5), a003-a003. [Link]

• Probert, M. R., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews. [Link]

• Alpan, A. S., et al. (2017). Synthesis and Antioxidant Properties of New Oxazole-5(4H)-one Derivatives. Marmara Pharmaceutical Journal, 21(4), 855-863. [Link]

• Al-Abodi, A. K. (2017). Synthesis and Characterization of New 1,3-Oxazol-5-(4H)-one Derivatives. International Journal of ChemTech Research, 10(1), 164-173. [Link]

• Berden, G., et al. (2009). Spectroscopic Evidence for an Oxazolone Structure in Anionic b-Type Peptide Fragments. Journal of the American Chemical Society, 131(40), 14242–14244. [Link]

• Aygün, M. (2018). Structural characterization and DFT studies of an oxazol-5-one derivative. Dokuz Eylül Üniversitesi Fen ve Mühendislik Dergisi, 20(59), 387-396. [Link]

• Asiri, A. M., et al. (2011). 4-(2-Methoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one. Acta Crystallographica Section E: Structure Reports Online, 67(1), o167. [Link]

Sources

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 4. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. sptlabtech.com [sptlabtech.com]
• 6. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lafactoria.lec.csic.es [lafactoria.lec.csic.es]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Synthesis and Antioxidant Properties of New Oxazole-5(4H)-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Spectroscopic Evidence for an Oxazolone Structure in Anionic b-Type Peptide Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 4-(2-Methoxy­benzyl­idene)-2-phenyl-1,3-oxazol-5(4H)-one - PMC [pmc.ncbi.nlm.nih.gov]

Cytotoxicity Profiling of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one Derivatives: A Comparative Guide

Executive Summary & Chemical Context

The 1,3-oxazol-5(4H)-one (azlactone) scaffold is a highly versatile pharmacophore in modern oncology and medicinal chemistry. Specifically, 4-(butan-2-yl)-1,3-oxazol-5(4H)-one , an azlactone derived from the amino acid isoleucine, serves as a critical synthetic intermediate. While the unsubstituted aliphatic azlactone exhibits limited intrinsic cytotoxicity on its own, it acts as a foundational building block. Through strategic late-stage functionalization, researchers have synthesized highly potent derivatives—such as 1[1] and 2[2]—that demonstrate profound anti-proliferative activity against human cancer cell lines.

Mechanistic Rationale

To properly design a cytotoxicity assay, an Application Scientist must first understand the molecular mechanisms driving the cell death. Oxazolone derivatives primarily exert their cytotoxicity through two distinct, targetable pathways:

• Microtubule Disruption: Many oxazolone conjugates act as potent inhibitors of 2[2], preventing mitotic spindle formation and leading to irreversible cell cycle arrest at the G2/M phase.

• Kinase Inhibition: Fused hybrid structures exhibit high affinity for 1[1], suppressing downstream survival signaling and triggering intrinsic mitochondrial apoptosis. Furthermore, converting oxazolinones into3[3] has been shown to yield potent agents against both MCF-7 and HepG2 cell lines.

Mechanistic pathways of oxazolone derivatives inducing cytotoxicity in cancer cells.

Comparative Efficacy Analysis

To objectively benchmark the performance of oxazolone-derived compounds, we evaluate their half-maximal inhibitory concentrations (IC₅₀) against established chemotherapeutics. The table below synthesizes quantitative data from recent in vitro studies on MCF-7 (Breast Cancer) and HepG2 (Hepatocellular Carcinoma) cell lines.

Compound / Scaffold Class	Target Cell Line	Primary Mechanism	IC₅₀ (µM)	Formulation
4-(Butan-2-yl)-1,3-oxazol-5(4H)-one	MCF-7	N/A (Base Scaffold)	> 50.00	Free Drug
Azlactone-Benzoxazinone Hybrid	MCF-7	EGFR / HER2 Inhibition	8.00 - 10.00	Free Drug
Acrylamide-Oxazolone Conjugate	MCF-7	β-Tubulin Inhibition	2.11 ± 0.19	Free Drug
PEGylated Bilosomal Oxazolone	MCF-7	β-Tubulin Inhibition	0.75 ± 0.03	Nanovesicle
Doxorubicin (Standard Control)	MCF-7	DNA Intercalation	1.91 ± 0.15	Free Drug

Data indicates that while the base oxazolone scaffold is chemically inert biologically, advanced formulations (like PEGylated bilosomes) can push the cytotoxicity of its derivatives past the efficacy of standard doxorubicin[2].

Self-Validating Experimental Protocol: MTT Cytotoxicity Assay

A robust cytotoxicity assay must be a self-validating system . This means incorporating internal controls that immediately flag assay failure (e.g., contamination, pipetting errors, or edge effects) without requiring secondary experiments.

Self-validating high-throughput cytotoxicity assay workflow for oxazolone derivatives.

Step-by-Step Methodology & Causality

Step 1: Cell Culture and Seeding

• Action: Harvest MCF-7 cells in the logarithmic growth phase and seed at a density of 5,000 cells/well in a 96-well plate (100 µL/well).

• Causality: Seeding density is critical. 5,000 cells/well ensures that untreated control cells reach ~80% confluency by the end of the 72-hour assay. If seeded too densely, contact inhibition will artificially halt proliferation, skewing the apparent toxicity of the drug.

• Self-Validation (Edge Effect Mitigation): Leave the outer perimeter wells blank (filled only with 200 µL sterile PBS). This prevents the "edge effect" caused by incubator evaporation, which concentrates media and falsely elevates metabolic readings in peripheral wells.

Step 2: Compound Preparation and Treatment

• Action: Dissolve the oxazolone derivative in 100% DMSO to create a 10 mM stock. Perform serial dilutions in complete culture media to achieve final well concentrations ranging from 0.1 µM to 50 µM. Add 100 µL of the 2X drug solution to the appropriate wells.

• Causality: The final DMSO concentration in the well must strictly remain ≤0.1% (v/v) . Higher concentrations of DMSO are inherently cytotoxic, disrupt the lipid bilayer, and will confound the compound's actual IC₅₀.

• Self-Validation (Internal Controls): Include a Vehicle Control (0.1% DMSO in media) and a Positive Control (2 µM Doxorubicin). The vehicle control proves the solvent isn't killing the cells, while the positive control confirms the cell line is appropriately sensitive to known apoptotic triggers.

Step 3: Incubation

• Action: Incubate the plates for 72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Causality: A 72-hour window allows for at least two full cell cycles for MCF-7 cells (doubling time ~29 hours). This duration is strictly necessary to capture the delayed apoptotic effects of β-tubulin polymerization inhibitors, which require cells to actively enter mitosis to exert their mechanism of action.

Step 4: MTT Addition and Solubilization

• Action: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours. Carefully aspirate the media and add 150 µL of DMSO to dissolve the purple formazan crystals.

• Causality: The MTT assay measures NAD(P)H-dependent cellular oxidoreductase enzyme activity. Only metabolically active (living) cells can reduce the yellow tetrazolium dye to insoluble purple formazan, providing a direct, quantifiable correlation to cell viability.

Step 5: Data Acquisition and Quality Control

• Action: Measure absorbance at 570 nm using a microplate reader.

• Self-Validation (Z'-Factor Calculation): Before calculating the IC₅₀, calculate the Z'-factor using the vehicle control (100% viability) and a cell-free blank (0% viability). A Z'-factor > 0.5 mathematically validates that the assay has an excellent signal-to-noise ratio and the plate data is trustworthy.

• Analysis: Plot the dose-response curve using non-linear regression (log(inhibitor) vs. normalized response) to determine the exact IC₅₀.

Conclusion

While 4-(butan-2-yl)-1,3-oxazol-5(4H)-one is a modest starting material, its strategic derivatization yields highly potent chemotherapeutic candidates. By employing self-validating cytotoxicity protocols and advanced delivery systems like PEGylated bilosomes, researchers can accurately benchmark these novel azlactones against clinical standards, accelerating the hit-to-lead optimization process in oncology.

References

• The art of design in azlactone–benzoxazinone chemistry, docking studies and in vitro cytotoxicity evaluation. Australian Journal of Chemistry. 1

• Design and Synthesis of Newly Synthesized Acrylamide Derivatives as Potential Chemotherapeutic Agents against MCF-7 Breast Cancer Cell Line Lodged on PEGylated Bilosomal Nano-Vesicles for Improving Cytotoxic Activity. Pharmaceuticals (Basel). 2

• Synthesis and anticancer evaluation of imidazolinone and benzoxazole derivatives. Arabian Journal of Chemistry. 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. Design and Synthesis of Newly Synthesized Acrylamide Derivatives as Potential Chemotherapeutic Agents against MCF-7 Breast Cancer Cell Line Lodged on PEGylated Bilosomal Nano-Vesicles for Improving Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one: A Procedural Guide

For Researchers, Scientists, and Drug Development Professionals

Part 1: Hazard Profile and Core Safety Directives

The molecular structure of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one suggests a profile of a flammable liquid that is also a potential skin and eye irritant. The butanone-like substructure points towards flammability, while oxazolone derivatives have been noted to cause skin and eye irritation.[1] Therefore, all handling and disposal procedures must be predicated on these assumed hazards.

Inferred Hazard Classification

Hazard Class	Anticipated Effect	Rationale
Flammable Liquid	May release flammable vapors at or below room temperature.	Based on the butanone-like substructure.
Skin Irritant	May cause redness, itching, or inflammation upon contact.	A common characteristic of oxazolone and oxazolidine derivatives.[1][2][3]
Eye Irritant	May cause serious eye irritation, including redness, pain, and watering.	A common characteristic of oxazolone and oxazolidine derivatives.[1]

Immediate Safety Precautions

Before initiating any disposal-related activities, ensure the following personal protective equipment (PPE) is in use:

• Eye Protection: Wear tightly fitting safety goggles. In situations with a splash hazard, a face shield should be worn in addition to goggles.[4]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene).

• Body Protection: A flame-resistant lab coat is mandatory.

• Work Area: All handling of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one should be conducted within a certified chemical fume hood to minimize inhalation of any vapors.

Part 2: Step-by-Step Disposal Protocol

The proper disposal of 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one is a critical step in the laboratory workflow to ensure personnel safety and environmental protection. Under no circumstances should this chemical be disposed of down the drain or in regular trash.[5][6]

Segregation and Waste Collection

• Designated Waste Container:

  • Utilize a clearly labeled, dedicated hazardous waste container. The container must be compatible with organic solvents and irritants.

  • The label must include the words "Hazardous Waste," the full chemical name: "4-(Butan-2-yl)-1,3-oxazol-5(4H)-one," and appropriate hazard pictograms for flammable and irritant.[7][8]

• Incompatibility Avoidance:

  • Do not mix this waste stream with other chemical wastes unless explicitly approved by your institution's EHS department. Mixing with incompatible materials such as strong oxidizing agents can lead to vigorous reactions.

Storage of Chemical Waste

• Location: Store the sealed hazardous waste container in a designated and well-ventilated satellite accumulation area.

• Container Integrity: Ensure the container cap is securely fastened at all times, except when adding waste, to prevent the escape of flammable vapors.[8]

• Secondary Containment: It is best practice to place the waste container within a larger, chemically resistant secondary container to contain any potential leaks.

Disposal Pathway

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste contractor.[9] These professionals are equipped to handle and transport flammable and irritant materials in compliance with all regulatory requirements.

Part 3: Emergency Procedures

Spill Response

• Small Spills (manageable by trained personnel):

  • Alert personnel in the immediate area and restrict access.

  • Ensure proper ventilation and eliminate all ignition sources.

  • Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

  • Collect the contaminated absorbent material using non-sparking tools and place it in a sealed, labeled hazardous waste container for disposal.

• Large Spills:

  • Evacuate the laboratory immediately.

  • Alert your institution's EHS or emergency response team.

  • Do not attempt to clean up a large spill yourself.[10]

Personnel Exposure

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, holding the eyelids open.[4][11] Seek prompt medical attention.

• Skin Contact: Remove any contaminated clothing and wash the affected skin area thoroughly with soap and water for at least 15 minutes.[4][12] Seek medical attention if irritation persists.

• Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Part 4: Visualization of Disposal Workflow

Caption: Disposal workflow for 4-(Butan-2-yl)-1,3-oxazol-5(4H)-one.

References

• Regulations for Handling Flammable Liquid Waste: What You Need to Know. (2024, January 16). Relevant Source. [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. (2025, November 25). U.S. Environmental Protection Agency. [Link]

• Storing and Disposing of Flammable Liquids. (2021, February 16). Triumvirate Environmental. [Link]

• Contact (Eye & Skin) Hazard Hazard Class Standard Operating Procedure. (2015, July 20). University of Arizona. [Link]

• Disposal of flammable and dangerous substances. (2022, August 8). TFT Pneumatic. [Link]

• Managing Hazardous Chemical Waste in the Lab. (2021, October 26). Lab Manager. [Link]

• Flammable Materials. (2026, January 28). Workplace Safety and Health Council. [Link]

• How to Handle and Store Chemicals Safely to Protect Your Eyes. (2025, July 22). Dr Agarwals Eye Hospital. [Link]

• Transport, Storage and Use of Solvents and other Flammable Liquids. NUS Chemistry. [Link]

• Oxazolone | C12H11NO3 | CID 1712094. PubChem. [Link]

• Laboratory Safety. (2025, October 12). Workplace Safety and Health Council. [Link]

• How to Dispose Laboratory Waste Safely: A Complete Guide for Singapore Labs. Reactivo. [Link]

• Waste Chemicals. NUS Chemistry. [Link]

• Substituted Oxazolidines: Human health tier II assessment. (2018, October 26). Australian Industrial Chemicals Introduction Scheme (AICIS). [Link]

• Chemical Hazards in the Waste and Recycling Industry. (2019, June 20). Hughes Safety. [Link]

• 7.4.4 Eye and Skin Absorption. Environment, Health and Safety - University of Tennessee, Knoxville. [Link]

Sources

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. Oxazolone | C12H11NO3 | CID 1712094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. 7.4.4 Eye and Skin Absorption | Environment, Health and Safety [ehs.cornell.edu]
• 5. triumvirate.com [triumvirate.com]
• 6. tft-pneumatic.com [tft-pneumatic.com]
• 7. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 8. Flammable Materials [tal.sg]
• 9. shop.reactivo.com.sg [shop.reactivo.com.sg]
• 10. Transport, Storage and Use of Solvents and other Flammable Liquids - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 11. How to Handle Chemicals Safely for Eye Protection [dragarwal.com]
• 12. research.arizona.edu [research.arizona.edu]